Hexafluoropropene Diethylamine

• CAS: 218595-21-2

Core Science & Biosynthesis

The Re-emergence of Fluoroalkyl Amino Reagents: A Technical Guide to Their History, Development, and Application

Abstract

The strategic incorporation of fluorine and fluoroalkyl groups into organic molecules is a cornerstone of modern medicinal, agricultural, and materials science. Among the diverse array of fluorinating agents, Fluoroalkyl Amino Reagents (FARs) represent a unique and powerful class of compounds. Once a relatively niche area of study, FARs have undergone a significant renaissance, proving to be indispensable tools for the introduction of valuable fluoroalkyl moieties. This technical guide provides an in-depth exploration of the history, development, and application of FARs, offering researchers, scientists, and drug development professionals a comprehensive resource grounded in scientific integrity and practical expertise. We will delve into the foundational discoveries that paved the way for these reagents, detail their synthesis and unique reactivity, provide validated experimental protocols, and offer a comparative analysis against other common fluorination methods.

Part 1: A Historical Perspective: From an Elusive Element to a Synthetic Workhorse

The journey of FARs is intrinsically linked to the broader history of organofluorine chemistry, a field born from the challenge of taming the most electronegative element.

The Elusive Element: The Dawn of Fluorine Chemistry

For much of the 19th century, elemental fluorine remained isolated only in theory. Its extreme reactivity thwarted the efforts of many chemists, with some experiments proving fatal.[1] The breakthrough came in 1886 when French chemist Henri Moissan successfully isolated the pale yellow gas by electrolyzing a solution of potassium hydrogen difluoride in liquid hydrogen fluoride at low temperatures.[1][2][3][4] This monumental achievement, which earned Moissan the Nobel Prize in Chemistry in 1906, opened the door to exploring the unique properties of the carbon-fluorine bond.[3]

First Steps in Organofluorine Synthesis

Even before the isolation of F₂, early pioneers were forging the first C-F bonds. In 1835, Dumas and Péligot prepared methyl fluoride, and in 1862, Alexander Borodin reported the first nucleophilic halide exchange to form an organofluorine compound.[5][6] The early 20th century saw the development of more robust methods, such as the Schiemann reaction (1927), which utilized diazonium salts to introduce fluorine into aromatic rings and remains a valuable tool today.[5] These foundational discoveries laid the groundwork for the industrial-scale production of fluorochemicals that would emerge mid-century, driven by the demands of World War II and the subsequent commercialization of materials like Teflon and Freon refrigerants.[3][4][7]

Part 2: The Genesis of Fluoroalkyl Amino Reagents (FARs)

Amidst the burgeoning field of organofluorine chemistry, a specific class of reagents began to take shape, born from the reaction of secondary amines with fluoro-olefins.

A Forgotten Class Re-emerges

FARs, a class of chemicals that were somewhat overlooked for decades, have recently re-emerged as powerful tools for introducing diverse fluorinated groups onto (hetero)aromatic systems.[8] Their renewed popularity stems from their unique reactivity and their ability to deliver "emergent fluorinated substituents" (EFS), which are of high interest in pharmaceutical and agrochemical research.[8]

Pioneering Work and Foundational Reagents

The chemistry underpinning FARs can be traced back to 1950, when Pruett et al. first reported the reaction of nucleophiles with chlorotrifluoroethylene.[9] This was followed by the work of Knunyants et al. in 1956, who studied the addition of secondary amines to perfluoropropene.[9] These early explorations culminated in the development of the first true FARs:

• Yarovenko Reagent (1959): Described by Yarovenko and his team, 2-chloro-N,N-diethyl-1,1,2-trifluoroethan-1-amine became the first widely recognized reagent for the deoxyfluorination of alcohols.[9]

• Ishikawa Reagent (1979): Developed by Nobuo Ishikawa's group, N,N-diethyl-1,1,2,3,3,3-hexafluoropropylamine offered an improvement over the Yarovenko reagent in terms of stability and ease of preparation.[5][10] It is shelf-stable and can be easily prepared from inexpensive starting materials.[5][10]

• Petrov Reagent: Alongside the Yarovenko and Ishikawa reagents, the Petrov reagent has been a mainstay for the selective fluorination of hydroxyl groups since the 1960s.[9]

Synthesis of FARs: The Hydroamination Pathway

The most common and direct method for synthesizing FARs is the hydroamination of polyfluoroalkenes. This involves the addition of a secondary amine, such as diethylamine or dimethylamine, across the double bond of a fluoro-olefin.

General Synthesis of Fluoroalkyl Amino Reagents (FARs)

Caption: Equilibrium between the amine and fluoroiminium forms of a FAR.

Lewis Acid Activation

To shift the equilibrium towards the more reactive fluoroiminium ion, Lewis acids such as boron trifluoride diethyl etherate (BF₃·OEt₂) are often employed. [9][11]The Lewis acid coordinates to a fluorine atom, facilitating its departure as part of a [BF₄]⁻ complex and generating a more electrophilic iminium species, which can then be attacked by a nucleophile. [12][13]This activation strategy is crucial for reactions involving less reactive substrates, such as Vilsmeier-Haack type formylations. [14][15][16]

Part 4: Applications in Modern Organic Synthesis

FARs have found broad utility in two main areas: as powerful deoxyfluorination agents and as versatile synthons for constructing complex fluorinated molecules.

Classic Application: Deoxyfluorination of Alcohols

The conversion of alcohols to alkyl fluorides is a cornerstone transformation in medicinal chemistry, and FARs are highly effective reagents for this purpose. [5][9]The reaction proceeds by activation of the alcohol by the FAR, followed by an Sₙ2 displacement with a fluoride ion. [17]

Experimental Protocol: Deoxyfluorination of Benzyl Alcohol with Ishikawa's Reagent

This protocol describes the conversion of a primary alcohol to its corresponding fluoride using N,N-diethyl-1,1,2,3,3,3-hexafluoropropylamine (Ishikawa's Reagent).

Materials:

• Benzyl alcohol

• Ishikawa's Reagent (N,N-diethyl-1,1,2,3,3,3-hexafluoropropylamine)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, ice bath

Procedure:

• Reaction Setup: To a solution of benzyl alcohol (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.5 M) in a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, cool the mixture to 0 °C using an ice bath.

• Reagent Addition: Add Ishikawa's reagent (1.2 eq) dropwise to the stirred solution over 15-20 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford benzyl fluoride as a colorless oil.

Self-Validation: The success of the reaction is confirmed by the disappearance of the starting alcohol spot and the appearance of a new, typically less polar, product spot on TLC. ¹H and ¹⁹F NMR spectroscopy will confirm the structure, showing the characteristic doublet for the benzylic protons coupled to fluorine and a corresponding signal in the fluorine spectrum.

Modern Applications: Synthesis of Fluorinated Heterocycles

The ability of activated FARs to act as electrophilic C₂ synthons has opened new avenues for the construction of valuable fluorinated heterocycles. A prime example is their use in synthesizing pyrazole derivatives, which are key structural motifs in many modern fungicides. For instance, the intermediate for the widely used fungicide Bixafen, 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, can be synthesized using methodologies that rely on difluoromethylated building blocks derived from FAR chemistry. [2][8][18] The general strategy involves the reaction of an activated FAR with a 1,3-dicarbonyl compound or its equivalent, followed by cyclization with a hydrazine derivative.

Workflow: Fluorinated Pyrazole Synthesis Using FARs

Caption: General workflow for the synthesis of fluorinated pyrazoles.

Part 5: Comparative Analysis and Future Outlook

While FARs are powerful, it is crucial for the modern scientist to understand their place within the broader landscape of fluorination and fluoroalkylation reagents.

FARs in Context: A Reagent Comparison

FARs operate primarily as nucleophilic fluorinating agents. They stand alongside other important classes of reagents, each with its own mechanism, scope, and safety profile.

Reagent Class	Example(s)	Mechanism	Key Features	Thermal Stability
Fluoroalkyl Amino Reagents (FARs)	Ishikawa, Yarovenko Reagents	Nucleophilic	Shelf-stable solids/liquids; good for deoxyfluorination of alcohols. [5][19]	Generally good; Ishikawa reagent is an improvement on Yarovenko. [10]
Aminosulfur Trifluorides	DAST, Deoxo-Fluor	Nucleophilic	Highly effective for deoxyfluorination; broad scope. [7][20]	Low . DAST decomposes explosively (~140-155 °C). [1][4][21]Deoxo-Fluor is more stable but still hazardous. [1][4]
Sulfonyl Fluorides	PyFluor, PBSF	Nucleophilic	Crystalline, low-cost, high thermal stability; often requires a base. [6][21][22]	High. [21]
Hypervalent Iodine Reagents	Togni Reagents	Electrophilic/Radical	Bench-stable solids; transfers CF₃⁺ or CF₃•; wide substrate scope. [12]	Good.
Sulfonium Salts	Umemoto Reagents	Electrophilic	Powerful electrophilic CF₃⁺ source. [13]	Good.

Table 1: Comparative analysis of common fluorination and trifluoromethylation reagents.

As the table shows, FARs offer a favorable balance of reactivity and stability, particularly when compared to the highly effective but thermally sensitive aminosulfur trifluorides like DAST. [1][4]While electrophilic reagents like Togni's and Umemoto's reagents are indispensable for trifluoromethylating electron-rich systems, FARs excel at deoxyfluorination and the introduction of other fluoroalkyl groups like the difluoromethyl group.

Future Directions

The field of fluoroalkylation is constantly evolving. The development of new FARs with tailored reactivity and broader functional group tolerance continues to be an active area of research. The application of FARs in novel synthetic strategies, including photoredox and electrochemical methods, holds significant promise. As the demand for complex, selectively fluorinated molecules grows in drug discovery and agrochemistry, the versatile and increasingly sophisticated toolkit provided by Fluoroalkyl Amino Reagents will undoubtedly play a pivotal role in shaping the future of these industries.

References

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• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. In Wikipedia. Retrieved February 25, 2026. [Link]

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• Doyle, A. G., et al. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Journal of the American Chemical Society, 137(29), 9571-9574. [Link]

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• Doyle, A. G., et al. (2019). Rapid Deoxyfluorination of Alcohols with N-Tosyl-4-chlorobenzenesulfonimidoyl Fluoride (SulfoxFluor) at Room Temperature. Angewandte Chemie International Edition, 58(40), 14373-14377. [Link]

• Umemoto, T., et al. (2010). Discovery of 4-tert-Butyl-2,6-dimethylphenylsulfur Trifluoride as a Deoxofluorinating Agent with High Thermal Stability as Well as Unusual Resistance to Aqueous Hydrolysis, and Its Diverse Fluorination Capabilities. Journal of the American Chemical Society, 132(51), 18199-18205. [Link]

• Diethylaminosulfur trifluoride. In Wikipedia. Retrieved February 25, 2026. [Link]

• Beauchemin, A. M., et al. (2009). Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents. Organic Letters, 11(11), 2039-2042. [Link]

• Diethylaminosulfur Trifluoride (DAST). Common Organic Chemistry. Retrieved February 25, 2026. [Link]

• Doyle, A. G., et al. (2022). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. ChemRxiv. [Link]

• Okazoe, T. (2009). Overview on the history of organofluorine chemistry from the viewpoint of material industry. Proceedings of the Japan Academy, Series B, 85(8), 276-289. [Link]

• Hu, J., et al. (2016). Deoxyfluorination of alcohols with 3,3-difluoro-1,2-diarylcyclopropenes. Nature Communications, 7, 13551. [Link]

• Uneyama, K., et al. (2005). Deoxyfluorination of Alcohols Using N,N-Diethyl-α,α-difluoro-(m-methylbenzyl)amine. Journal of Organic Chemistry, 70(20), 8124-8127. [Link]

• Doyle, A. G., et al. (2022). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. Journal of the American Chemical Society, 144(30), 13683-13695. [Link]

• Paquin, J.-F., et al. (2015). In Situ Activation of Benzyl Alcohols with XtalFluor-E. Organic & Biomolecular Chemistry, 13(3), 731-734. [Link]

• Vilsmeier–Haack reaction. In Wikipedia. Retrieved February 25, 2026. [Link]

• Ishikawa's reagent. Organic Chemistry. Retrieved February 25, 2026. [Link]

• Postigo, A., et al. (2014). Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents. Chemistry - A European Journal, 20(51), 16484-16519. [Link]

• Kirsch, P. (Ed.). (2004). Synthesis of Product Class 6: Benzylic Fluorides. In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 34. Georg Thieme Verlag. [Link]

• Keßler, M., Neumann, B., Stammler, H.-G., & Hoge, B. (2021). Ishikawa's Reagent – a Valuable Source for Fluoroorganic Iminium Salts. Zeitschrift für anorganische und allgemeine Chemie, 647(4), 225-230. [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. Retrieved February 25, 2026. [Link]

• Keßler, M., Neumann, B., Stammler, H.-G., & Hoge, B. (2021). Ishikawa's Reagent – a Valuable Source for Fluoroorganic Iminium Salts. ResearchGate. [Link]

• Vilsmeier-Haack Reaction. J&K Scientific LLC. Retrieved February 25, 2026. [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 85, 179. [Link]

• Reetz, M. T., & Jaeger, R. (1993). Preparation of Enantiomerically Pure α-N,N-Dibenzylamino Aldehydes. Organic Syntheses, 71, 149. [Link]

• Sheppard, T. D., et al. (2012). Protecting-Group-Free Amidation of Amino Acids using Lewis Acid Catalysts. Angewandte Chemie International Edition, 51(45), 11340-11343. [Link]

• WO2023031959A1 - A process for preparation of bixafen.

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Comparative Stability and Reactivity Profile: Hexafluoropropene Diethylamine (Ishikawa) vs. Yarovenko Reagent

Topic: Stability of Hexafluoropropene Diethylamine (Ishikawa) vs. Yarovenko Reagent Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

[1][2]

Executive Summary

In the landscape of nucleophilic fluorination,

-fluoroamines are critical for converting hydroxyl groups to fluorides and carboxylic acids to acyl fluorides. Two historical pillars in this class are the Yarovenko reagent (2-chloro-1,1,2-trifluoroethyldiethylamine) and its structural evolution, the Ishikawa reagent ( -diethyl-1,1,2,3,3,3-hexafluoropropylamine, often abbreviated as PPDA).[1][2]

While both reagents share a similar mechanistic action—activation of oxygen nucleophiles via an

-fluoroamine intermediate—their stability profiles differ drastically. This guide delineates the structural reasons why the Ishikawa reagent has largely superseded the Yarovenko reagent in modern medicinal chemistry, focusing on thermal stability, shelf-life, and handling safety.

Chemical Architecture & Properties[4][5][6]

To understand the stability divergence, one must first examine the structural differences. The Yarovenko reagent relies on a chlorotrifluoroethyl backbone, whereas the Ishikawa reagent utilizes a perfluorinated propyl backbone.

Table 1: Physicochemical Comparison

Feature	Yarovenko Reagent	Ishikawa Reagent (PPDA)
IUPAC Name	2-chloro- -diethyl-1,1,2-trifluoroethanamine	-diethyl-1,1,2,3,3,3-hexafluoropropan-1-amine
Precursors	Chlorotrifluoroethylene (CTFE) + Diethylamine	Hexafluoropropene (HFP) + Diethylamine
Physical State	Dark brown oil (rapidly discolors)	Colorless to pale yellow liquid/oil
Boiling Point	~33 °C (at 6 mmHg)	56–57 °C (at 58 mmHg)
Shelf Life	Extremely Poor (< 1 week at 4°C)	Good (Months at RT; >1 year at 4°C)
Primary Decomposition	Elimination of HF/HCl, polymerization	Slow elimination of HF to form enamine
Commercial Availability	Rare (often prepared in situ)	Widely available

Stability Analysis: The Core Divergence

Thermal and Storage Stability

The Yarovenko reagent is notoriously unstable. Even when stored at refrigerator temperatures (4°C) in sealed vessels, it degrades within days. The presence of the C-Cl bond adjacent to the fluorine centers introduces a weakness; the molecule is prone to rapid elimination of HF or HCl, leading to a cascade of decomposition products including tars and polymers.

In contrast, the Ishikawa reagent benefits from the thermodynamic stability of the perfluoropropyl chain. It is generally shelf-stable at room temperature for months if protected from moisture.

• Mechanism of Stability: The hyperconjugative stabilization from the extra

  group and the lack of a weaker C-Cl bond makes the Ishikawa reagent significantly more robust against spontaneous elimination.

Hydrolytic Stability

Both reagents are highly moisture-sensitive . Upon contact with water, they hydrolyze to release Hydrogen Fluoride (HF) and the corresponding amide.

• Yarovenko: Hydrolysis yields

  -diethyl-chlorofluoroacetamide.

• Ishikawa: Hydrolysis yields

  -diethyl-2,3,3,3-tetrafluoropropanamide.

Crucial Handling Note: While both release HF, the Ishikawa reagent's slower rate of spontaneous atmospheric decomposition makes it safer to handle in short open-air transfers compared to the fuming nature of the Yarovenko reagent.

Mechanistic Visualization: Synthesis & Decomposition

The following diagram illustrates the formation of both reagents and their divergent stability pathways.

Figure 1: Synthesis and stability pathways. Note the rapid irreversible decomposition of Yarovenko reagent compared to the slow equilibrium of Ishikawa reagent.

Mechanistic Implications for Deoxyfluorination[1][8]

Both reagents function as fluoroiminium salts in situ. The reaction proceeds via the attack of the alcohol oxygen on the electrophilic carbon (

to the nitrogen), followed by the displacement of the oxygen species by fluoride.

The "Enamine" Factor in Ishikawa Reagent

Commercial Ishikawa reagent often contains 5–15% of the enamine form (

-diethyl-pentafluoropropenylamine).

• Insight: This is not necessarily a "degraded" impurity in the traditional sense. In the presence of HF (generated during the reaction), the enamine can re-protonate to regenerate the active fluoroiminium species.

• Yarovenko Contrast: The decomposition products of Yarovenko reagent are essentially dead-ends (tars) that do not participate in the fluorination cycle, leading to lower yields if the reagent is not fresh.

Figure 2: General Deoxyfluorination Pathway common to

-fluoroamines.

Experimental Protocols

Quality Control: NMR Validation

Because Ishikawa reagent can slowly equilibrate to the enamine, and Yarovenko reagent degrades rapidly, NMR validation is mandatory before critical reactions.

Protocol:

• Sampling: Take a 50

  L aliquot of the reagent under inert atmosphere ( or Ar).

• Solvent: Dissolve in 0.6 mL of anhydrous

  or . Avoid DMSO or MeOH as they will react.

• Acquisition: Run a standard

  NMR (proton-decoupled).

• Interpretation:

  • Ishikawa (Active): Look for the doublet of doublets around -75 to -80 ppm (

    ) and complex multiplets for the and regions.

  • Enamine impurity: Distinct shifts corresponding to the vinylic fluorines.

  • Hydrolysis (Dead): Shift in the

    peak corresponding to the amide.

Storage Recommendations

• Yarovenko: Do not store. Prepare fresh and use immediately. If storage is unavoidable, keep at -20°C under Argon; expect degradation within 48 hours.

• Ishikawa: Store in a tightly sealed fluoropolymer (PFA/FEP) or glass bottle with a poly-seal cap.

  • Temperature: 4°C is optimal for long-term (years). Room temperature is acceptable for active use (months).

  • Atmosphere: Must be stored under dry Nitrogen or Argon.

Safety & Toxicology

Hazard: Both reagents are Corrosive and Toxic .[2][3]

• HF Release: Upon contact with moisture (skin, lungs, eyes), they release Hydrofluoric Acid.

• Bone Damage: Systemic absorption can lead to fluoride toxicity and hypocalcemia.

Mitigation:

• Calcium Gluconate: Keep 2.5% calcium gluconate gel immediately available at the workstation.

• Glassware: While Ishikawa reagent does not etch glass as rapidly as pure HF, prolonged storage in glass can lead to etching due to trace hydrolysis. PFA/HDPE containers are preferred for long-term storage.

References

• Yarovenko, N. N., & Raksha, M. A. (1959). Fluorination with 2-chloro-1,1,2-trifluoroethyldiethylamine. Zhurnal Obshchei Khimii, 29, 2159. (Historical Reference)

• Takaoka, A., Iwakiri, H., & Ishikawa, N. (1979).[4] F-Propene-Dialkylamine Reaction Products as Fluorinating Agents.[5][4][6] Bulletin of the Chemical Society of Japan, 52(11), 3377–3380.[4] [Link]

• Petrov, V. A. (2007).[6]

  -Fluoroalkyl(alkenyl)amino Reagents (FAR)—Recent Development. Advances in Organic Synthesis, 2, 269–290.[6]

• L'Heureux, A., et al. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. The Journal of Organic Chemistry, 75(10), 3401–3411. [Link] (Context on stability vs DAST/Deoxo-Fluor).

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A Comprehensive Technical Guide to the Safe Handling of Hexafluoropropene Diethylamine (Ishikawa's Reagent, CAS 309-88-6)

Introduction: Hexafluoropropene diethylamine, widely known in the scientific community as Ishikawa's Reagent, is a versatile and effective fluorinating agent used extensively in organic synthesis, particularly within drug development and materials science.[1] Its utility, however, is matched by a significant hazard profile that demands rigorous adherence to safety protocols. This guide provides an in-depth analysis of the safety data for CAS 309-88-6, moving beyond mere compliance to foster a deep, causal understanding of the necessary precautions. It is designed for researchers, scientists, and drug development professionals who handle this reagent, ensuring that its powerful reactivity can be harnessed safely and effectively.

Section 1: Chemical and Physical Identity

Understanding the fundamental properties of a reagent is the first step in a thorough risk assessment. Ishikawa's Reagent is a flammable and corrosive liquid whose physical characteristics directly inform the handling and storage procedures required.[2][3]

Property	Value	Source(s)
Chemical Name	N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine	[3][4]
Synonym	Ishikawa's Reagent	[1][2]
CAS Number	309-88-6	[1][3]
Molecular Formula	C₇H₁₁F₆N	[1]
Molecular Weight	223.16 g/mol	[1]
Appearance	Liquid	[4]
Flash Point	14 °C / 57.2 °F	[2]

Section 2: Hazard Identification and GHS Classification

Ishikawa's Reagent is classified as hazardous under OSHA (29 CFR 1910.1200).[2] Its dangers are multifaceted, encompassing extreme flammability, severe corrosivity, and potential toxicity. A failure to appreciate any one of these hazards can lead to serious injury or property damage.

GHS Pictogram	Hazard Class & Category	Hazard Statement
Flame	Flammable Liquid, Category 2	H226: Flammable liquid and vapor.[3]
Corrosion	Skin Corrosion, Category 1B/1C	H314: Causes severe skin burns and eye damage.[3][4]
Exclamation Mark	Specific Target Organ Toxicity (Single Exposure), Category 3	H335: May cause respiratory irritation.[3]

In-Depth Hazard Analysis:

• Extreme Flammability: With a flash point of only 14°C (57.2°F), Ishikawa's Reagent can release sufficient vapors at or even below standard room temperature to form an ignitable mixture with air.[2] This means that any source of ignition—a spark from electrical equipment, static discharge, or an open flame—can trigger a fire or explosion.[2][4] Its vapors are heavier than air and can travel a considerable distance to an ignition source and "flash back".[2]

• Severe Corrosivity: The reagent is categorized as causing severe skin burns and eye damage.[3][4] Contact with skin or eyes will lead to rapid tissue destruction. The mechanism involves chemical reactions that destroy proteins and lipids in the tissue, resulting in painful burns. Ocular exposure is particularly dangerous and can lead to permanent blindness.[4]

• Respiratory and Ingestion Hazards: Inhalation of vapors can cause respiratory irritation and may lead to more severe symptoms such as headache, dizziness, and nausea.[2][3] Ingestion is highly dangerous, causing severe burns to the mouth, throat, and stomach, with a significant risk of perforation.[2]

Section 3: Risk Mitigation and Safe Handling Protocols

A multi-layered approach to safety, prioritizing engineering controls and supplementing them with rigorous personal protective equipment and standard operating procedures, is mandatory.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the researcher from the hazard.

• Chemical Fume Hood: All handling of Ishikawa's Reagent must be conducted inside a certified chemical fume hood to contain vapors and protect against splashes.

• Explosion-Proof Equipment: Given the high flammability, all electrical equipment, including stir plates, vacuum pumps, and lighting within the handling area, must be explosion-proof.[2][4]

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of flammable vapors.[3][5]

• Safety Stations: A safety shower and eyewash station must be immediately accessible (within a 10-second walk) from the handling location.[3][4]

Personal Protective Equipment (PPE): A Mandate for Use

PPE is the final barrier between the user and the chemical.[6] The selection of appropriate PPE is critical and non-negotiable.[7]

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Transfer / Weighing (<100 mL)	Chemical safety goggles and a full-face shield.[4]	Chemical-resistant gloves (e.g., neoprene or nitrile).[7]	Flame-retardant lab coat.	Not required if handled in a certified fume hood.
Reaction Setup / Workup	Chemical safety goggles and a full-face shield.[4]	Chemical-resistant gloves (e.g., neoprene or nitrile).[7]	Chemical-resistant apron over a flame-retardant lab coat.[6]	A NIOSH-approved respirator may be necessary if there is any risk of exposure outside of a fume hood.[8]

Standard Operating Procedure (SOP) for General Handling

• Pre-Handling Inspection: Before beginning work, verify the fume hood is functioning correctly. Inspect all PPE for damage. Ensure safety shower and eyewash are unobstructed.

• Preparation: Clear the fume hood of all unnecessary items, especially flammable materials. Ground and bond containers and receiving equipment during transfers to prevent static discharge.[2][4]

• Chemical Transfer: Use non-sparking tools for all operations.[4][5] Dispense the liquid slowly and carefully to minimize splashing and vapor generation.

• Reaction Monitoring: Keep the fume hood sash at the lowest practical height. Never leave a reaction unattended.

• Post-Handling: Tightly close the reagent container immediately after use.[3] Decontaminate any surfaces that may have been exposed.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[9]

Section 4: Emergency Procedures

Preparedness is key to mitigating the consequences of an accident. All personnel must be trained on these procedures.

First-Aid Measures

Immediate and decisive action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[3][4]

• Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3][4]

• Ingestion: DO NOT induce vomiting.[3][4] Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Accidental Release and Spill Response

The response to a spill depends on its scale. The following workflow outlines the necessary steps.

Caption: Spill Response Workflow for Ishikawa's Reagent.

Fire-Fighting Procedures

• Evacuate: Immediately evacuate the area and call for emergency responders.

• Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.[2][4] A water spray can be used to cool fire-exposed containers, but a solid stream of water may be ineffective.[10]

• Major Hazards: Containers may explode when heated.[2][3] Fire will produce toxic and corrosive gases, including nitrogen oxides (NOx) and hydrogen fluoride (HF).[2][4] Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[4]

Section 5: Storage and Disposal

Proper storage and disposal are crucial for long-term safety and environmental protection.

Storage Requirements

• Location: Store in a cool, dry, well-ventilated, and secured area designated for flammable and corrosive liquids.[3][4]

• Conditions: Keep containers tightly closed to prevent moisture contamination and vapor escape.[3] Protect from sunlight and all sources of ignition.[5]

• Incompatibilities: Store away from strong oxidizing agents.[2][4]

Waste Disposal

Ishikawa's Reagent and any materials contaminated with it are considered hazardous waste.

• Collection: Collect waste in a designated, properly labeled, and sealed container that is compatible with the chemical.[11]

• Disposal: Disposal must be handled by a licensed hazardous waste disposal company.[4][5] Do not dispose of it down the drain. All disposal methods must comply with local, state, and federal regulations.[11]

Conclusion

Hexafluoropropene diethylamine (Ishikawa's Reagent) is an invaluable tool for chemical innovation. However, its significant flammability and corrosivity necessitate a culture of safety built on a comprehensive understanding of its hazards. By implementing robust engineering controls, mandating the correct use of personal protective equipment, and adhering strictly to the established handling, emergency, and disposal protocols outlined in this guide, researchers can ensure a safe laboratory environment while advancing their scientific goals.

References

• Synquest Labs. (n.d.). Safety Data Sheet: Hexafluoropropene.
• Chemos GmbH & Co. KG. (2022). Safety Data Sheet: Trimers of hexafluoropropene.
• Fisher Scientific. (2025). Safety Data Sheet: N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine.
• ChemicalBook. (n.d.). Hexafluoropropylene - Safety Data Sheet.
• Halopolymer. (2020). HEXAFLUOROPROPENE Safety Data Sheet.
• Santa Cruz Biotechnology. (2026). Hexafluoropropene diethylamine.
• Fisher Scientific. (2025). SAFETY DATA SHEET: Ishikawa's Reagent.
• Synquest Labs. (2025). Safety Data Sheet: N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine.
• Fisher Scientific. (2025). SAFETY DATA SHEET: 1,1,1,3,3,3-Hexafluoro-2-propanol.
• Echemi. (n.d.). 1-Propene, 1,1,2,3,3,3-hexafluoro-, oxidized, polymd. Safety Data Sheets.
• MilliporeSigma. (2025). SAFETY DATA SHEET.
• Sigma-Aldrich. (2010). Safety Data Sheet.
• SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment.
• American Chemistry Council. (2021). Guidance for Selection of Personal Protective Equipment for MDI Users.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Benchchem. (2025). Navigating the Disposal of Hexafluoropropene Trimer: A Guide for Laboratory Professionals.

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• 11. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Solubility of Ishikawa Reagent in Chlorinated Solvents vs. Ethers

Introduction: The Role and Nature of the Ishikawa Reagent

In the landscape of modern synthetic chemistry, the strategic introduction of fluorine atoms can dramatically alter the pharmacological profile of a molecule, enhancing its metabolic stability, binding affinity, and lipophilicity. The Ishikawa reagent, a popular and shelf-stable nucleophilic fluorinating agent, serves as a cornerstone tool for this purpose.[1] It provides a milder alternative to other reagents like DAST for the conversion of alcohols to alkyl fluorides and carboxylic acids to acyl fluorides.[1][2] The reagent itself is a mixture of N,N-diethyl-(1,1,2,3,3,3-hexafluoropropyl)amine and its isomer N,N-diethyl-(E)-pentafluoropropenylamine, with the former being the active fluorinating species.[1]

Understanding the solubility of this reagent is not a trivial matter of logistics; it is fundamental to its effective use. The choice of solvent dictates reaction kinetics, influences the conformational state of the reagent, and impacts the ease of post-reaction workup. This guide provides an in-depth analysis of the solubility of the Ishikawa reagent in two of the most common classes of solvents used in its application: chlorinated solvents and ethers.

Chapter 1: Physicochemical Basis of Solubility

The solubility of a solute in a solvent is governed by the principle similia similibus solvuntur, or "like dissolves like." This principle is a reflection of the intermolecular forces between solute and solvent molecules. To understand where the Ishikawa reagent dissolves best, we must first examine its molecular structure.

The active component, N,N-diethyl-(1,1,2,3,3,3-hexafluoropropyl)amine, possesses a unique combination of features:

• A Polar Core: The presence of a nitrogen atom and multiple highly electronegative fluorine atoms creates significant bond dipoles.

• Nonpolar Appendages: The diethylamino group and the fluorinated carbon chain contribute to its nonpolar surface area.

• Conformational Flexibility: The reagent is not a rigid structure. Studies have shown that its conformational equilibrium is influenced by the polarity of the surrounding medium (the solvent).[3][4] In nonpolar solvents, the molecule adopts a conformation that minimizes steric and electrostatic repulsion. In more polar solvents, other conformations may be favored.[3]

This duality means the reagent is neither extremely polar nor entirely nonpolar, allowing it to be soluble in a range of organic solvents. The key to selecting the optimal solvent lies in matching the solvent's polarity and interaction potential to the specific requirements of the reaction.

Chapter 2: Solubility Profile in Ethereal Solvents

Ethers, such as diethyl ether (Et₂O) and tetrahydrofuran (THF), are mainstays in organofluorine chemistry and are excellent solvents for the Ishikawa reagent.

The most compelling evidence for its compatibility is that the synthesis of the reagent itself is typically performed in diethyl ether.[1][5] This demonstrates not only high solubility but also sufficient stability in the medium. In practice, many fluorination reactions using the Ishikawa reagent are carried out in an ethereal solvent. For example, a standard procedure for the fluorination of 1-octanol involves dissolving both the alcohol and the reagent in diethyl ether.

Causality for High Solubility:

• Dipole-Dipole Interactions: Ethers are moderately polar and can effectively solvate the polar regions of the Ishikawa reagent molecule.

• Van der Waals Forces: The alkyl groups of the ether interact favorably with the nonpolar hydrocarbon and fluorocarbon portions of the reagent.

• Lack of Reactivity: Ethers are generally aprotic and unreactive towards the Ishikawa reagent under standard conditions, ensuring the reagent's integrity.

It is explicitly stated that the Ishikawa reagent is soluble in ether.

Chapter 3: Solubility Profile in Chlorinated Solvents

Chlorinated solvents, primarily dichloromethane (DCM) and chloroform (CHCl₃), are also widely used in organic synthesis due to their ability to dissolve a broad spectrum of organic compounds.

Evidence from the literature confirms the utility of these solvents. For instance, crystals of an iminium salt derivative of the Ishikawa reagent have been successfully grown from dichloromethane, a process that inherently requires the compound to be soluble in the chosen solvent.[5][6] Furthermore, scientific studies analyzing the conformational behavior of the Ishikawa reagent have utilized chloroform as the solvent, indicating good solubility.[4]

Causality for High Solubility:

• Polarity Matching: Chlorinated solvents like DCM possess a moderate dipole moment, making them effective at solvating polar organic molecules without the hydrogen-bond-donating or -accepting capabilities of protic solvents or some ethers.

• Dispersive Forces: The large, polarizable chlorine atoms contribute to strong London dispersion forces, which help to solvate the entire reagent molecule, including its less polar regions.

Chapter 4: Comparative Analysis and Rationale for Solvent Selection

The choice between an ether and a chlorinated solvent is a critical decision based on multiple factors beyond simple solubility. A researcher must consider the reaction conditions, substrate, and downstream processing.

Feature	Ethereal Solvents (e.g., Diethyl Ether, THF)	Chlorinated Solvents (e.g., DCM, Chloroform)	Rationale & Field Insights
Polarity	Moderately Polar	Moderately Polar	Both classes effectively solvate the reagent. The choice may depend on the polarity of the substrate.
Boiling Point	Generally Lower (Et₂O: 34.6°C)	Variable (DCM: 39.6°C)	Lower boiling points are advantageous for easy removal post-reaction, but can be problematic for reactions requiring elevated temperatures.
Reactivity	Generally inert, but can form peroxides.	Generally inert, but can react with strong nucleophiles or bases.	Ethers are often preferred for their stability with the reagent itself. Peroxide formation is a critical safety concern that must be managed.
Density	Less dense than water.	Denser than water.	This is a crucial consideration for aqueous workups. Using a denser-than-water solvent like DCM can simplify extractions by allowing the organic layer to be drained from the bottom.
Cost & Environmental	Variable	Often subject to stricter environmental regulations.	Solvent choice may be influenced by institutional policies on waste disposal and "green chemistry" initiatives.

Logical Workflow for Solvent Selection

The following decision-making workflow can guide a researcher in selecting an appropriate solvent for a reaction involving the Ishikawa reagent.

Caption: Logical workflow for selecting a reaction solvent.

Chapter 5: Experimental Protocol for Quantitative Solubility Determination

Given the absence of published quantitative data, researchers may need to determine the precise solubility of the Ishikawa reagent for process modeling or optimization. The "shake-flask" method is the gold standard for determining equilibrium solubility and is recommended here.[7]

Objective: To determine the equilibrium solubility of the Ishikawa reagent in a selected solvent (e.g., Dichloromethane) at a specific temperature (e.g., 25°C).

Materials:

• Ishikawa Reagent

• Selected solvent (analytical grade)

• Temperature-controlled shaker bath

• Volumetric flasks and pipettes

• Analytical balance

• Centrifuge

• Gas Chromatography (GC) or HPLC system for quantification

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of Ishikawa reagent to a known volume of the solvent in a sealed vial. "Excess" means enough solid should remain undissolved to ensure equilibrium is reached.

  • Place the sealed vial in a shaker bath set to a constant temperature (e.g., 25°C ± 0.5°C).

  • Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours). The system is at equilibrium when the concentration of the supernatant no longer changes over time.

• Phase Separation:

  • Remove the vial from the shaker and allow it to stand at the same temperature to let the excess solid sediment.

  • To ensure complete separation of the solid from the liquid, centrifuge the vial. This step is critical to avoid aspirating undissolved solid, which would artificially inflate the measured solubility.[7]

• Sampling and Dilution:

  • Carefully withdraw a precise aliquot of the clear supernatant.

  • Dilute the aliquot with the same solvent to a concentration that falls within the linear range of the pre-calibrated analytical method (e.g., GC).

• Quantification:

  • Analyze the diluted sample using a validated GC or HPLC method to determine the concentration of the Ishikawa reagent.

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the equilibrium solubility, typically expressed in g/L or mol/L.

Safety Precautions:

• The Ishikawa reagent causes severe skin burns and eye damage. Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• It is a flammable liquid and vapor. Keep away from heat and open flames.

• Ensure all equipment is properly grounded to prevent static discharge.

Experimental Workflow Diagram

Caption: Step-by-step workflow for solubility determination.

Conclusion

The Ishikawa reagent demonstrates excellent solubility in both ethereal and chlorinated solvents, a property stemming from its unique molecular structure that features both polar and nonpolar characteristics. While ethers like diethyl ether are integral to its synthesis and common in subsequent reactions, chlorinated solvents like dichloromethane offer distinct advantages, particularly in post-reaction workups. The ultimate choice of solvent is not merely a question of solubility but a strategic decision that balances the requirements of the substrate, reaction conditions, and separation processes. By understanding the underlying chemical principles and armed with a robust protocol to determine quantitative solubility, researchers can optimize their fluorination reactions for maximum efficiency and yield.

References

• Wikipedia. (n.d.). Ishikawa reagent. Retrieved from [Link]

• Process NMR Associates. (2026, February 6). Ishikawa's reagent. Retrieved from [Link]

• University of Babylon. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Keßler, M., Neumann, B., Stammler, H., & Hoge, B. (2021). Ishikawa's Reagent – a Valuable Source for Fluoroorganic Iminium Salts. Zeitschrift für anorganische und allgemeine Chemie, 647(4), 225–230. Retrieved from [Link]

• Keßler, M., Neumann, B., Stammler, H., & Hoge, B. (2021). Ishikawa's Reagent – a Valuable Source for Fluoroorganic Iminium Salts. Zeitschrift für anorganische und allgemeine Chemie, 647(4), 225-230.

• JoVE. (2015, June 15). Determining the Solubility Rules of Ionic Compounds. Retrieved from [Link]

• Faria, R. B., & Tormena, C. F. (2019). Conformational signature of Ishikawa´s reagent using NMR information from diastereotopic fluorines. Beilstein Journal of Organic Chemistry, 15, 436–443. Retrieved from [Link]

• Portella, C., et al. (2017). Fluoroalkyl Amino Reagents (FARs): A General Approach towards the Synthesis of Heterocyclic Compounds Bearing Emergent Fluorinated Substituents. Molecules, 22(6), 969.

• University of Colorado Boulder. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

• Avdeef, A. (2012). 1236 SOLUBILITY MEASUREMENTS. Retrieved from [Link]

• Faria, R. B., & Tormena, C. F. (2019). Conformational signature of Ishikawa´s reagent using NMR information from diastereotopic fluorines. Beilstein Journal of Organic Chemistry, 15, 436–443. Retrieved from [Link]

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• 2. Ishikawa’s reagent - Enamine [enamine.net]
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• 4. BJOC - Conformational signature of Ishikawa´s reagent using NMR information from diastereotopic fluorines [beilstein-journals.org]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: One-Pot Synthesis of Acyl Fluorides from Carboxylic Acids using Ishikawa's Reagent

Introduction: The Strategic Value of Acyl Fluorides in Modern Chemistry

Acyl fluorides have emerged as highly valuable, yet historically underutilized, electrophilic partners in organic synthesis. Exhibiting a unique balance of stability and reactivity, they serve as superior alternatives to more traditional acyl halides like chlorides and bromides, particularly in sensitive applications such as peptide synthesis and late-stage functionalization of complex molecules.[1][2][3][4] Their enhanced stability, stemming from the strong C-F bond, makes them less prone to hydrolysis and easier to handle, while their reactivity is sufficient for efficient transformations without the violent exotherms associated with acyl chlorides.[2] This controlled reactivity minimizes side reactions and preserves stereochemical integrity at adjacent centers.[1][2]

Despite these advantages, the synthesis of acyl fluorides has been hampered by the need for harsh or hazardous reagents. This application note provides a comprehensive guide to a mild, efficient, and operationally simple one-pot protocol for the conversion of carboxylic acids to acyl fluorides using N,N-diethyl-1,1,2,3,3,3-hexafluoropropylamine, commonly known as Ishikawa's reagent.[5][6]

The Reagent: Understanding Ishikawa's Reagent

Ishikawa's reagent is a deoxofluorinating agent that offers significant practical advantages over alternatives like diethylaminosulfur trifluoride (DAST) or cyanuric fluoride.[6][7] It is a shelf-stable, commercially available, or easily prepared substance that functions under mild conditions.[6][8] The reagent consists of a mixture of N,N-diethyl-(1,1,2,3,3,3-hexafluoropropyl)amine and its enamine isomer, N,N-diethyl-(E)-pentafluoropropenylamine.[6] The active fluorinating species is the hexafluoropropylamine component.[6]

Key Advantages:

• Shelf-Stability: Unlike many fluorinating agents, Ishikawa's reagent can be stored for extended periods without significant decomposition, making it a reliable off-the-shelf tool.[5][6]

• Mild Reaction Conditions: The conversion of carboxylic acids proceeds efficiently at or below room temperature, preserving sensitive functional groups within the substrate.

• High Selectivity: The reagent is highly selective for acidic protons, readily reacting with carboxylic acids and alcohols while leaving other carbonyls like ketones and aldehydes untouched.[6][8]

• Safety Profile: While requiring careful handling, it is generally considered a safer alternative to reagents like DAST or those that generate anhydrous HF in situ.[6]

Reaction Mechanism: The Path from Acid to Acyl Fluoride

The conversion of a carboxylic acid to an acyl fluoride using Ishikawa's reagent proceeds through a classical addition-elimination pathway at the carboxyl group. The mechanism ensures a clean and direct transformation.

• Activation: The reaction initiates with the nucleophilic attack of the carboxylic acid's hydroxyl oxygen onto the electrophilic C-1 carbon of the Ishikawa's reagent.

• Intermediate Formation: This attack forms a highly reactive intermediate.

• Fluoride Transfer & Elimination: The intermediate collapses, facilitating the transfer of a fluoride ion to the carbonyl carbon. This is accompanied by the elimination of a stable N,N-diethyl-2,3,3,3-tetrafluoropropanamide byproduct.

• Product Formation: The process yields the desired acyl fluoride and the amide byproduct, which can be easily separated during workup.

The hydrogen fluoride (HF) generated as a byproduct can protonate the inactive enamine form of the reagent, converting it into the active iminium species, thus ensuring efficient use of the reagent.[6]

Caption: Reaction mechanism for acyl fluoride synthesis.

Detailed Experimental Protocol

This protocol provides a general procedure for the synthesis of acyl fluorides from carboxylic acids. Researchers should optimize conditions for their specific substrate.

Materials and Equipment

• Reagents: Carboxylic acid, Ishikawa's reagent (N,N-diethyl-1,1,2,3,3,3-hexafluoropropylamine), anhydrous dichloromethane (DCM) or diethyl ether, saturated aqueous sodium bicarbonate (NaHCO₃), anhydrous magnesium sulfate (MgSO₄).

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, nitrogen or argon gas inlet, rubber septa, syringes, dropping funnel, separatory funnel, rotary evaporator, standard glassware for extraction and filtration.

Safety and Handling Precautions

• Ishikawa's Reagent is corrosive and will cause severe skin burns and eye damage. It is harmful if swallowed and can be fatal if inhaled. [9]

• All manipulations must be performed in a well-ventilated chemical fume hood.[10]

• Wear appropriate Personal Protective Equipment (PPE), including chemical safety goggles, a face shield, nitrile or neoprene gloves, and a lab coat.[10]

• Keep the reagent away from moisture. Use anhydrous solvents and perform the reaction under an inert atmosphere (N₂ or Ar).

• Have an emergency eyewash station and safety shower readily accessible.[10]

• Quench any residual reagent carefully with a saturated solution of sodium bicarbonate.

Step-by-Step Procedure

• Reaction Setup: To a dry, oven-flamed round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.0 eq).

• Inert Atmosphere: Seal the flask with a rubber septum and purge with nitrogen or argon for 5-10 minutes.

• Solvent Addition: Add anhydrous dichloromethane (or another suitable anhydrous solvent like diethyl ether) via syringe to dissolve the carboxylic acid (concentration typically 0.1-0.5 M).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add Ishikawa's reagent (1.1 - 1.5 eq) dropwise to the stirred solution via syringe over 5-10 minutes. Causality: Slow addition is critical to control the initial exotherm and prevent potential side reactions.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or by taking an aliquot for ¹⁹F NMR analysis to observe the formation of the R-COF signal.

• Workup & Purification:

  • Upon completion, carefully pour the reaction mixture into a separatory funnel containing a cold, saturated aqueous solution of NaHCO₃ to quench any unreacted reagent and neutralize acidic byproducts.

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator. Note: Acyl fluorides can be volatile; use minimal heating.

• Final Product: The crude acyl fluoride can often be used directly in the next step. If further purification is needed, vacuum distillation or flash chromatography on silica gel (using a non-protic eluent system) can be employed, though care must be taken due to the reactivity of the product.

Substrate Scope and Performance

This method is applicable to a wide range of aliphatic and aromatic carboxylic acids. The mild conditions are tolerant of many common functional groups.

Substrate Type	Reagent (eq.)	Temp. (°C)	Time (h)	Typical Yield	Notes
Simple Aliphatic	1.1 - 1.2	0 to RT	1 - 2	>90%	Product may be volatile; careful isolation is required.
Aromatic (Electron-Rich)	1.1 - 1.2	0 to RT	1 - 3	>95%	Generally clean and high-yielding reactions.
Aromatic (Electron-Poor)	1.2 - 1.5	RT	2 - 4	>90%	May require slightly longer reaction times or warming.
Heteroaromatic	1.2 - 1.5	RT	2 - 4	85-95%	Tolerant of many heterocycles like pyridine and thiophene.
α,β-Unsaturated	1.1 - 1.2	0 to RT	1 - 2	>90%	No significant side reactions like conjugate addition are observed.
Drug Molecules (e.g., Ibuprofen)	1.2	RT	2	>95%	Demonstrates excellent utility in late-stage functionalization.[2]

Experimental Workflow Diagram

The following diagram outlines the complete one-pot synthesis and workup process.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. researchgate.net [researchgate.net]
• 5. Ishikawa’s reagent - Enamine [enamine.net]
• 6. Ishikawa reagent - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Ishikawa’s reagent - Wordpress [reagents.acsgcipr.org]
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• 10. fishersci.com [fishersci.com]

Application Note: Stereoselective Fluorination of Chiral Secondary Alcohols Using PyFluor and Triethylamine Trihydrofluoride

Audience: Researchers, scientists, and drug development professionals in organic and medicinal chemistry.

Abstract: This comprehensive guide details the application of PyFluor in combination with triethylamine trihydrofluoride (Et₃N·3HF) for the stereoselective deoxofluorination of chiral secondary alcohols. We provide an in-depth analysis of the reaction mechanism, step-by-step experimental protocols, and expert insights into optimizing reaction conditions for achieving high yields and stereoselectivity. This document serves as a practical resource for chemists seeking to incorporate fluorine into complex molecules with precise stereochemical control.

Introduction: The Strategic Importance of Stereoselective Fluorination

The introduction of fluorine into organic molecules can profoundly alter their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity to protein targets. Consequently, organofluorine compounds are of immense interest in the pharmaceutical and agrochemical industries. The stereoselective synthesis of chiral fluorinated molecules is a particularly challenging yet critical endeavor, as the biological activity of stereoisomers can vary significantly.

The deoxofluorination of alcohols represents a direct and powerful strategy for introducing fluorine. While classic reagents like diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor® have been widely used, they suffer from significant drawbacks, including thermal instability and the formation of hazardous byproducts. The development of more stable and user-friendly reagents is, therefore, a key focus of modern synthetic chemistry.

PyFluor (2-pyridyldifluorosulfinate) has emerged as a superior alternative, offering enhanced thermal stability and a more favorable safety profile. When used in conjunction with a stoichiometric fluoride source such as triethylamine trihydrofluoride (Et₃N·3HF), PyFluor efficiently converts secondary alcohols into the corresponding alkyl fluorides, typically with a high degree of stereochemical inversion. This application note provides a detailed protocol and practical guidance for employing the PyFluor/Et₃N·3HF system for the stereoselective fluorination of chiral secondary alcohols.

The PyFluor/Et₃N·3HF System: Mechanism and Advantages

The fluorination of a secondary alcohol using PyFluor and Et₃N·3HF is proposed to proceed through the mechanism outlined below. The reaction is generally believed to occur with a clean inversion of stereochemistry, consistent with an Sₙ2-type mechanism.

Proposed Reaction Mechanism

The reaction is initiated by the activation of the alcohol with PyFluor to form a fluorosulfite intermediate. This intermediate then undergoes nucleophilic attack by the fluoride ion (from Et₃N·3HF) at the carbon center, displacing the fluorosulfite leaving group and resulting in the formation of the desired alkyl fluoride with inverted stereochemistry.

Caption: Proposed mechanism for the deoxofluorination of a secondary alcohol.

Key Advantages of the PyFluor/Et₃N·3HF System

• Enhanced Safety and Stability: PyFluor is a crystalline solid with significantly higher thermal stability compared to DAST and Deoxo-Fluor®, reducing the risk of runaway exothermic reactions.

• High Stereoselectivity: The reaction typically proceeds with excellent inversion of stereochemistry, making it highly suitable for the synthesis of enantiomerically pure alkyl fluorides from chiral alcohols.

• Broad Substrate Scope: The system is effective for a wide range of primary and secondary alcohols, including those with complex and sensitive functional groups.

• Milder Reaction Conditions: Fluorinations can often be carried out at or below room temperature, preserving sensitive functional groups within the substrate.

Experimental Protocol: Stereoselective Fluorination of a Model Chiral Secondary Alcohol

This protocol describes a general procedure for the fluorination of a chiral secondary alcohol using PyFluor and Et₃N·3HF. All reactions should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and acid-resistant gloves, must be worn.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
Chiral Secondary Alcohol	>98% purity	Sigma-Aldrich
PyFluor	Reagent Grade	Sigma-Aldrich
Triethylamine trihydrofluoride (Et₃N·3HF)	Reagent Grade	Sigma-Aldrich
Dichloromethane (DCM), anhydrous	DriSolv® or similar	EMD Millipore
Saturated aqueous sodium bicarbonate (NaHCO₃)	ACS Grade	Fisher Scientific
Anhydrous magnesium sulfate (MgSO₄)	ACS Grade	Fisher Scientific

Step-by-Step Fluorination Procedure

Application Notes and Protocols: Lewis Acid Activation of Fluoroalkyl Amino Reagents for Amide Coupling

Introduction: The Challenge and Opportunity of Fluorinated Amides in Drug Discovery

The introduction of fluorine and fluoroalkyl groups into drug candidates is a cornerstone of modern medicinal chemistry. These modifications can profoundly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[1] The amide bond is the most common linkage in pharmaceuticals, making the development of robust methods for the synthesis of fluoroalkyl-containing amides a critical endeavor.

However, the very properties that make fluoroalkyl groups desirable also render the parent fluoroalkylamines challenging substrates for traditional amide coupling reactions. The strong electron-withdrawing nature of the fluoroalkyl moiety significantly reduces the nucleophilicity of the amine, making it a poor reaction partner for standard amide bond formation.[2] This application note details a powerful strategy to overcome this hurdle: the use of Lewis acids to catalyze the coupling of carboxylic acids with poorly nucleophilic fluoroalkylamines. Contrary to activating the amine, the predominant and more effective mechanism involves the activation of the carboxylic acid by the Lewis acid, rendering it sufficiently electrophilic to react with the electron-deficient fluoroalkylamine.[3][4]

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the underlying principles, a selection of suitable Lewis acids, detailed experimental protocols, and troubleshooting advice for this essential transformation.

Mechanism of Action: Lewis Acid-Mediated Carboxylic Acid Activation

The central principle of this methodology is the activation of the carboxylic acid, not the fluoroalkylamine. The lone pair on the nitrogen of a fluoroalkylamine is less available due to the inductive effect of the adjacent fluoroalkyl group, making it a weak nucleophile. Lewis acids, being electron acceptors, will preferentially coordinate to the more Lewis basic oxygen atoms of the carboxylic acid.

The catalytic cycle can be generalized as follows:

• Coordination: A Lewis acid (e.g., a boronic acid, or a metal-based Lewis acid like ZrCl₄ or TiF₄) coordinates to the carbonyl oxygen of the carboxylic acid.[3][5][6]

• Activation: This coordination polarizes the C=O bond, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack. In the case of some boron-based catalysts, a dimeric B-X-B motif may be involved in activating the carboxylic acid.[7]

• Nucleophilic Attack: The weakly nucleophilic fluoroalkylamine attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer & Elimination: Aided by the reaction medium or a base, a proton transfer occurs, followed by the elimination of water and the Lewis acid catalyst.

• Catalyst Regeneration: The Lewis acid is regenerated, allowing it to participate in another catalytic cycle.

.dot digraph "Lewis_Acid_Catalyzed_Amide_Coupling" { graph [rankdir="LR", splines=ortho, nodesep=0.6, width=7.5, height=3.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowhead=vee, penwidth=1.5, color="#5F6368"];

// Nodes Carboxylic_Acid [label="Carboxylic Acid\n(R-COOH)", fillcolor="#F1F3F4", fontcolor="#202124"]; Lewis_Acid [label="Lewis Acid\n(LA)", fillcolor="#FBBC05", fontcolor="#202124"]; Activated_Complex [label="Activated\nCarboxylic Acid Complex", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Fluoroalkylamine [label="Fluoroalkylamine\n(R_f-NH₂)", fillcolor="#F1F3F4", fontcolor="#202124"]; Tetrahedral_Intermediate [label="Tetrahedral\nIntermediate", fillcolor="#34A853", fontcolor="#FFFFFF"]; Amide_Product [label="Fluorinated Amide\n(R-CONH-R_f)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Water [label="H₂O", shape=circle, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Carboxylic_Acid -> Activated_Complex [label="Coordination"]; Lewis_Acid -> Activated_Complex; Fluoroalkylamine -> Tetrahedral_Intermediate [label="Nucleophilic\nAttack"]; Activated_Complex -> Tetrahedral_Intermediate; Tetrahedral_Intermediate -> Amide_Product [label="Elimination"]; Tetrahedral_Intermediate -> Water; Amide_Product -> Lewis_Acid [style=dashed, label="Catalyst\nRegeneration"];

// Invisible nodes for layout {rank=same; Carboxylic_Acid; Fluoroalkylamine;} {rank=same; Activated_Complex; Tetrahedral_Intermediate;} } .enddot Figure 1: Generalized workflow for Lewis acid-catalyzed amide coupling.

Selection of Lewis Acids and Fluoroalkyl Amino Reagents

The choice of Lewis acid is critical and depends on the specific substrates and desired reaction conditions.

Commonly Used Lewis Acids

Lewis Acid Catalyst	Key Features & Advantages	Common Solvents	Typical Conditions
Arylboronic Acids (e.g., 2-iodophenylboronic acid)	Mild reaction conditions, often at room temperature. The ortho-substituent can play a role in enhancing catalytic activity.[3]	Toluene, THF, DCM	Room temperature to reflux, often with molecular sieves to remove water.[3][8]
Borate Esters (e.g., B(OCH₂CF₃)₃)	Effective for a wide range of substrates, including protected amino acids. Can be used in stoichiometric or catalytic amounts.[9][10]	MeCN, Toluene	Room temperature to reflux.[10]
Zirconium(IV) Chloride (ZrCl₄)	Highly effective for a range of substrates, including chiral amides, often at lower temperatures than boronic acids.[6]	Toluene, THF	40-80 °C, often with molecular sieves.[6][11]
Titanium(IV) Fluoride (TiF₄)	Particularly effective for both aromatic and aliphatic carboxylic acids.[5]	Toluene	Reflux.[5]
Scandium(III) Triflate (Sc(OTf)₃)	A versatile and water-tolerant Lewis acid, though specific protocols for fluoroalkylamine coupling are less common.[12][13]	Various aprotic solvents	Varies depending on the specific reaction.

Representative Fluoroalkyl Amino Reagents

• Trifluoroethylamine (TFEA): A common building block for introducing the trifluoroethyl group.

• 2,2,3,3,3-Pentafluoropropylamine: Provides a C2F5 moiety.

• Difluoroethylamine: For introducing a difluoroethyl group.

• Fluorinated Anilines: e.g., 4-(trifluoromethyl)aniline, for the synthesis of fluorinated diaryl amides.

Experimental Protocols

The following protocols are generalized starting points and may require optimization for specific substrates.

Protocol 1: General Amide Coupling using an Arylboronic Acid Catalyst

This protocol is adapted from procedures for electron-deficient amines.[3][8]

Materials:

• Carboxylic acid (1.0 equiv)

• Fluoroalkylamine (1.0-1.2 equiv)

• 2-Iodophenylboronic acid (5-10 mol%)

• Activated molecular sieves (4 Å)

• Anhydrous toluene

Procedure:

• To an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 equiv), 2-iodophenylboronic acid (0.05-0.1 equiv), and activated molecular sieves.

• Add anhydrous toluene to achieve a concentration of 0.1-0.5 M with respect to the carboxylic acid.

• Stir the mixture at room temperature for 15-30 minutes.

• Add the fluoroalkylamine (1.0-1.2 equiv) to the mixture.

• Heat the reaction to the desired temperature (start with 80 °C and increase if necessary) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the molecular sieves, washing with an appropriate solvent (e.g., ethyl acetate).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Amide Synthesis using Zirconium(IV) Chloride

This protocol is based on the work of Adolfsson and co-workers.[6]

Materials:

• Carboxylic acid (1.0 equiv)

• Fluoroalkylamine (1.2 equiv)

• Zirconium(IV) chloride (ZrCl₄, 5-10 mol%)

• Activated molecular sieves (4 Å)

• Anhydrous THF or toluene

Procedure:

• In an oven-dried flask under an inert atmosphere, add ZrCl₄ (0.05-0.1 equiv) and activated molecular sieves.

• Add anhydrous THF or toluene, followed by the carboxylic acid (1.0 equiv).

• Stir the suspension at room temperature for 10 minutes.

• Add the fluoroalkylamine (1.2 equiv).

• Heat the reaction mixture to 70 °C and monitor its progress.

• After completion, cool the mixture, filter through a pad of celite, and wash with ethyl acetate.

• Wash the combined organic layers sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low to No Conversion	1. Insufficient activation of the carboxylic acid. 2. Deactivation of the Lewis acid catalyst. 3. Reaction temperature is too low.	1. Increase the catalyst loading (up to 20 mol%). 2. Ensure strictly anhydrous conditions; use freshly activated molecular sieves. 3. Incrementally increase the reaction temperature (e.g., in 10 °C intervals). 4. Switch to a stronger Lewis acid (e.g., from a boronic acid to ZrCl₄).
Formation of Side Products	1. Decomposition of starting materials or product at high temperatures. 2. The Lewis acid is promoting undesired side reactions.	1. Attempt the reaction at a lower temperature for a longer duration. 2. Screen different Lewis acids; a milder catalyst may be more selective.
Difficulty in Purification	1. Catalyst residues co-eluting with the product. 2. Unreacted starting materials are difficult to separate.	1. For boronic acids, an acidic wash (e.g., 1 M HCl) can sometimes help remove the catalyst. 2. Ensure the reaction goes to completion to minimize unreacted starting materials. Adjust stoichiometry if necessary.

Conclusion

The Lewis acid-catalyzed coupling of carboxylic acids with fluoroalkylamines is a highly effective method for the synthesis of valuable fluorinated amides. By understanding that the mechanism primarily involves the activation of the carboxylic acid, researchers can rationally select catalysts and optimize reaction conditions to overcome the inherent low nucleophilicity of fluoroalkylamines. The protocols and guidelines presented in this application note provide a solid foundation for the successful implementation of this strategy in drug discovery and organic synthesis programs.

References

• Huy, P. H., & Zoller, B. (2019). Boron Lewis Acid Catalysis: How to Synthesize Amides Atom-Efficiently. Nachrichten aus der Chemie, 67(5), 51-54.
• Sheppard, T. D., et al. (2018).
• Huy, P. H., & Zoller, B. (2019).

• Semantic Scholar. (2014, December 10). Scandium triflate catalyzed ester synthesis using primary amides. [Link]

• Lundberg, H., et al. (2019).
• CORE. (n.d.). Catalytic Approaches to the Synthesis of Amide Bonds.
• Hasan, M. M. (2016, June 10).
• Ulven, T., et al. (2016).
• ChemRxiv. (n.d.). The Synthesis Properties and Reactivity of Lewis Acidic Aminoboranes.
• Sheppard, T. D., et al. (2013, April 16). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry.
• Sheppard, T. D., et al. (n.d.).
• Dabhi, R. C., et al. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters.
• Sureshbabu, V. V., et al. (n.d.). TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines. Organic & Biomolecular Chemistry.
• Adolfsson, H., et al. (n.d.). Mechanism Insight into Direct Amidation Catalyzed by Zr Salts: Evidence of Zr Oxo Clusters as Active Species. PMC.
• Ramachandran, P. V. (2020, August 18).
• Sheppard, T. D., et al. (n.d.).
• MDPI. (2023, February 7).
• American Elements. (n.d.).
• Ohshima, T., et al. (n.d.). Scandium(III) Triflate Catalyzed Direct Synthesis of N-Unprotected Ketimines.
• Adolfsson, H., et al. (n.d.). (S)-tert-Butyl 2-(Benzylcarbamoyl)
• Schedler, M., et al. (n.d.). A practical catalytic reductive amination of carboxylic acids. RSC Publishing.
• Lundberg, H. (2019, August 8).
• ResearchGate. (n.d.).
• O'Hagan, D. (n.d.). Synthesis of complex unnatural fluorine-containing amino acids. PMC.
• Carpino, L. A. (n.d.). Synthesis and use of amino acid fluorides as peptide coupling reagent.
• Fluorine notes. (2021, December). α-Fluoroalkylamines, their properties and application as sources of nucleophilic fluoride ion.
• Singh, S. K., et al. (n.d.). Recent Advances in Scandium(III)
• MDPI. (2023, August 22). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains.
• OAE Publishing Inc. (n.d.).
• BenchChem. (n.d.). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines.
• Gadipelly, C., et al. (n.d.). Advances in amidation chemistry – a short overview. Arkivoc.
• Maulide, N., et al. (n.d.).
• Master Organic Chemistry. (2018, May 7). Nucleophilicity Trends of Amines.
• Frontiers. (2021, April 25).
• MDPI. (2023, January 4).
• heiDOK. (2025, November 19).
• Zhang, J., et al. (2019, November 19).
• Hartwig, J. F. (n.d.). Lewis Acid Acceleration of C−N Bond-Forming Reductive Elimination from Heteroarylpalladium Complexes and Catalytic Amidation of Heteroaryl Bromides.
• The Journal of Physical Chemistry C - ACS Publications. (2023, June 29).
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.

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Technical Notes & Optimization

Preventing elimination side reactions when using Ishikawa reagent

A Guide to Preventing Elimination Side Reactions

Welcome to the technical support center for the Ishikawa reagent. This guide is designed for researchers, scientists, and drug development professionals who use this versatile fluorinating agent. Here, we address one of the most common challenges encountered during its application: the formation of elimination byproducts. This resource provides in-depth troubleshooting advice and frequently asked questions to help you optimize your reactions, maximize your yield of the desired alkyl fluoride, and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the Ishikawa reagent and what is its primary application?

The Ishikawa reagent is a fluorinating agent used in organic chemistry to convert alcohols into alkyl fluorides and carboxylic acids into acyl fluorides.[1] The active species is N,N-diethyl-(1,1,2,3,3,3-hexafluoropropyl)amine. It is a popular alternative to other fluorinating agents like DAST (diethylaminosulfur trifluoride) because it is shelf-stable and can be prepared from relatively inexpensive materials.[1] It is particularly effective for converting primary alcohols to alkyl fluorides under mild conditions.[1][2]

Q2: What is the elimination side reaction that occurs with the Ishikawa reagent?

When attempting to convert an alcohol to an alkyl fluoride (a nucleophilic substitution reaction), a competing elimination reaction can occur, leading to the formation of an alkene as a significant byproduct. This is particularly problematic for secondary and tertiary alcohols.[1] This side reaction not only reduces the yield of the desired product but also complicates the purification process.

Q3: Why does this elimination side reaction compete with the desired fluorination?

The reaction of an alcohol with the Ishikawa reagent proceeds through the formation of an activated intermediate, which is a good leaving group. At this point, the reaction can proceed via two competing pathways:

• SN2 (Substitution): A fluoride ion acts as a nucleophile, attacking the carbon atom and displacing the leaving group to form the desired alkyl fluoride.

• E2 (Elimination): A base (which can be the fluoride ion or another species in the reaction mixture) removes a proton from a carbon atom adjacent (beta) to the carbon bearing the leaving group. This results in the formation of a carbon-carbon double bond (an alkene).[3][4]

The balance between these two pathways is sensitive to a variety of factors, including the structure of the alcohol, temperature, and solvent.

Q4: What types of alcohol substrates are most prone to elimination?

The susceptibility of an alcohol to undergo elimination is directly related to its structure:

• Primary Alcohols: These are least likely to undergo elimination. The SN2 pathway is heavily favored due to minimal steric hindrance at the reaction center.[3][5]

• Secondary Alcohols: These are significantly more prone to elimination. Steric hindrance around the reaction center starts to impede the SN2 pathway, making the E2 pathway more competitive.[1][3]

• Tertiary Alcohols: These substrates are highly susceptible to elimination and often yield the alkene as the major product.[1] The high degree of steric hindrance makes the SN2 reaction extremely slow, while the formation of a stable, more substituted alkene favors the E2 pathway.[6][7]

Troubleshooting Guide: Minimizing Alkene Formation

This section provides solutions to specific problems you might encounter during your experiments.

Q5: My reaction with a secondary alcohol is producing a high percentage of alkene. How can I increase the yield of the alkyl fluoride?

This is a classic SN2 versus E2 competition problem. To favor the SN2 pathway (fluorination) over the E2 pathway (elimination), you should focus on the following reaction parameters.

1. Temperature Control (The Most Critical Factor)

Issue: Elimination reactions (E2) generally have a higher activation energy than substitution reactions (SN2). Therefore, running the reaction at a higher temperature will disproportionately favor the elimination pathway.

Solution: Perform the reaction at a low temperature. For sensitive substrates, especially secondary alcohols, it is crucial to add the Ishikawa reagent dropwise to a solution of the alcohol at -78 °C (a dry ice/acetone bath).[8] After the addition is complete, allow the reaction to warm up slowly, but avoid letting it reach room temperature if elimination is a significant issue. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time at low temperature.

Protocol Insight: By keeping the kinetic energy of the system low, you are preferentially enabling the lower-energy SN2 pathway while disfavoring the higher-energy E2 pathway.

2. Solvent Choice

Issue: The solvent can influence the reaction pathway. While dichloromethane (DCM) is commonly used, its polarity can affect the transition states of both SN2 and E2 reactions.[9]

Solution: For substrates prone to elimination, consider using a less polar solvent. Non-polar solvents can sometimes disfavor the E2 transition state more than the SN2 transition state. However, DCM is generally a good starting point due to its ability to dissolve the reagents and its low freezing point. If elimination persists, exploring solvents like diethyl ether or hexane may be beneficial, though solubility of the starting material should be confirmed first. Computational studies on similar systems suggest that solvation of the fluoride ion plays a key role; highly solvating environments can impact the course of the reaction.[10]

3. Steric Hindrance

Issue: Steric bulk on either the alcohol substrate or the reagent can hinder the direct backside attack required for the SN2 reaction, thereby favoring elimination.[6][11]

Solution: While you cannot change your substrate, be aware that substrates with bulky groups near the reacting alcohol will be more prone to elimination.[11] In these challenging cases, the Ishikawa reagent may not be the optimal choice.

Q6: I am working with a very hindered secondary alcohol and still see significant elimination even at low temperatures. What are my options?

Solution: If optimizing the conditions for the Ishikawa reagent fails, you may need to consider an alternative fluorinating agent. The field of fluorination chemistry has developed several generations of reagents with improved selectivity.

• Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride): This reagent is often cited as being more thermally stable than DAST and can sometimes provide better yields and selectivity.[9][12]

• PyFluor®: This reagent is known for its high stability and can be effective for the deoxyfluorination of challenging substrates, sometimes showing less elimination.

• Aminodifluorosulfinium salts (e.g., XtalFluor®): These reagents are often more selective and produce fewer elimination byproducts compared to DAST and Deoxo-Fluor.[12][13]

The choice of reagent will depend on the specific substrate and may require some screening to identify the best option.

Data Summary: Key Parameters to Control Elimination

Parameter	Recommendation to Favor Fluorination (SN2)	Rationale
Substrate	Primary > Secondary >> Tertiary	Steric hindrance at the reaction center is the primary determinant of the reaction pathway. Less hindrance favors SN2.[3][5]
Temperature	Low temperatures (-78 °C to 0 °C) are crucial.[8]	The E2 pathway has a higher activation energy; lower temperatures selectively slow this pathway more than the SN2 pathway.
Base/Nucleophile	The fluoride ion acts as both. Its basicity drives E2.	While intrinsic to the reagent, low temperatures and less polar solvents can mitigate the basicity, favoring nucleophilicity.
Solvent	Dichloromethane is standard. Less polar solvents may be explored.	Solvent polarity can influence the stability of the SN2 and E2 transition states differently.[10]

Visualizing the Competing Pathways

The following diagrams illustrate the mechanistic competition and a logical troubleshooting workflow.

Caption: Competing SN2 and E2 pathways after alcohol activation.

Caption: Troubleshooting workflow for minimizing elimination reactions.

Experimental Protocol: General Procedure for Deoxyfluorination of a Secondary Alcohol

This protocol is a general guideline. The stoichiometry and reaction time should be optimized for each specific substrate.

Materials:

• Secondary alcohol

• Ishikawa reagent

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and nitrogen/argon inlet

• Dry ice/acetone bath

Procedure:

• Preparation: Under an inert atmosphere (nitrogen or argon), dissolve the secondary alcohol (1.0 eq) in anhydrous DCM (approx. 0.1–0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add the Ishikawa reagent (1.2–1.5 eq) dropwise to the cold solution over 15–30 minutes. A dropping funnel is recommended for controlled addition.

• Reaction: Stir the reaction mixture at -78 °C. Monitor the progress of the reaction by TLC or LC-MS every 30-60 minutes. If the reaction is sluggish, allow it to warm slowly to -40 °C or -20 °C, but avoid warming to room temperature unless necessary.

• Quenching: Once the reaction is complete (or has reached optimal conversion), slowly and carefully quench the reaction by adding it to a stirred, cold saturated aqueous solution of NaHCO₃. Caution: Quenching can be exothermic and may release gas.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with DCM.

• Workup: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to separate the desired alkyl fluoride from any alkene byproduct and other impurities.

References

• Wikipedia. (n.d.). Ishikawa reagent. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Difluoroalkane synthesis by fluorination or substitution. Retrieved from [Link]

• da Silva, J. B. P., & Tormena, C. F. (2019). Conformational signature of Ishikawa´s reagent using NMR information from diastereotopic fluorines. Beilstein Journal of Organic Chemistry, 15, 438–447. Retrieved from [Link]

• Organic Chemistry Data. (2026, February 6). Ishikawa's reagent. Retrieved from [Link]

• Chen, S., Shi, J., Tang, P., & Li, Y. (2021). Deoxyfluorination of alcohols with aryl fluorosulfonates. Organic & Biomolecular Chemistry, 19(27), 6045-6049. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol to Fluoride - Common Conditions. Retrieved from [Link]

• Neely, J. M., & Rovis, T. (2021). Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. Journal of the American Chemical Society, 143(30), 11868-11874. Retrieved from [Link]

• Organic Synthesis. (n.d.). Alcohol to Fluoro / Carbonyl to Difluoro using DAST. Retrieved from [Link]

• Chemistry Steps. (n.d.). SN2 vs E2. Retrieved from [Link]

• Laboratorium Discounter. (n.d.). Ishikawa's Reagent [Fluorinating Reagent] >92.0%(T) 100g. Retrieved from [Link]

• van der Ham, A., & Bickelhaupt, F. M. (2021). How Solvation Influences the SN2 versus E2 Competition. The Journal of Organic Chemistry, 87(2), 1104-1113. Retrieved from [Link]

• Wikipedia. (n.d.). Steric effects. Retrieved from [Link]

• Master Organic Chemistry. (2025, November 17). Wrapup: The Key Factors For Determining SN1/SN2/E1/E2. Retrieved from [Link]

• LibreTexts. (2021, August 1). 8.4 Comparison and Competition Between SN1, SN2, E1 and E2. Retrieved from [Link]

• Bora, R. P., & Bickelhaupt, F. M. (2021). SN2 versus E2 Competition of F– and PH2– Revisited. ChemistryOpen, 10(1), 22-29. Retrieved from [Link]

• Master Organic Chemistry. (2011, July 18). Steric Hindrance (Is Like A Fat Goalie). Retrieved from [Link]

• University of Technology. (2024, January 12). Elimination Reactions. Retrieved from [Link]

• LibreTexts. (2022, February 28). Steric Hindrance. Retrieved from [Link]

• Keßler, M., Neumann, B., Stammler, H. G., & Hoge, B. (2021). Ishikawa's Reagent – a Valuable Source for Fluoroorganic Iminium Salts. Zeitschrift für anorganische und allgemeine Chemie, 647(4), 225-230. Retrieved from [Link]

• Castellano, R. K., & Rebek, J. (2002). Steric hindrance to the solvation of melamines and consequences for non-covalent synthesis. Chemical Communications, (1), 10-11. Retrieved from [Link]

• ResearchGate. (2020). Ishikawa's Reagent – a Valuable Source for Fluoroorganic Iminium Salts. Retrieved from [Link]

• Dalal Institute. (n.d.). Elimination Reactions. Retrieved from [Link]

• Lumen Learning. (n.d.). 8.5. Elimination reactions. Retrieved from [Link]

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Technical Guide: Removing Hydrolyzed Byproducts of Hexafluoropropene Diethylamine (Ishikawa’s Reagent)

Topic: How to remove hydrolyzed byproducts of hexafluoropropene diethylamine Content type: Technical Support Center Guide (FAQ & Troubleshooting) Audience: Researchers, scientists, and drug development professionals.

[1]

Executive Summary & Chemical Context

Hexafluoropropene diethylamine (commonly known as Ishikawa’s Reagent ) is a mild fluorinating agent used to convert primary and secondary alcohols into alkyl fluorides.[1]

Upon exposure to moisture or during aqueous workup, the reagent hydrolyzes irreversibly. To obtain a pure product, you must remove the two primary hydrolysis byproducts:

• Hydrogen Fluoride (HF): Highly corrosive and toxic.[1]

• -Diethyl-2,3,3,3-tetrafluoropropionamide: A chemically stable, high-boiling organic amide (CAS 392-63-2).[1][2][3][4]

This guide provides authoritative protocols for the safe quenching and complete removal of these contaminants.

Critical Safety Warning: HF Generation

DANGER: Hydrolysis of Ishikawa's reagent releases anhydrous Hydrogen Fluoride (HF). [1] * Glassware: HF etches glass.[1] Use plastic (HDPE/PP) vessels for quenching if possible, or quench immediately to minimize contact time.

• Personal Protective Equipment (PPE): Double gloving (nitrile) and a face shield are mandatory. [1] * Quenching Agent: Always use saturated aqueous sodium bicarbonate (NaHCO

  ) to neutralize HF immediately upon workup.[1]

Troubleshooting & FAQs

Issue 1: "I see a persistent impurity in the H NMR around 1.1 and 3.4 ppm."

Diagnosis: This is likely the

-diethyl-2,3,3,3-tetrafluoropropionamide byproduct.[1] Cause: The amide is not basic ( ).[1] Unlike the starting amine, it cannot be removed by simple acid washing (e.g., 1M HCl). Solution:

• If your product is volatile: Perform fractional distillation.[1] The amide has a high boiling point (~211°C at 760 mmHg; 58°C at 5 mmHg).[1]

• If your product is non-volatile: Use flash column chromatography.[1] The amide is moderately polar and will elute after non-polar alkyl fluorides but before unreacted alcohols.

Issue 2: "My reaction mixture is fuming or etching the flask."

Diagnosis: Unneutralized HF is present.[1] Solution: Immediately quench with saturated aqueous NaHCO

until gas evolution ceases. Do not concentrate the reaction mixture before quenching, as this concentrates the HF.

Issue 3: "I have an emulsion during extraction."

Diagnosis: Fluorinated surfactants can stabilize emulsions.[1] Solution:

• Add solid NaCl to saturate the aqueous layer.

• Filter the biphasic mixture through a pad of Celite to break physical emulsions.

• Use Dichloromethane (DCM) rather than Diethyl Ether for extraction, as the density difference is greater.

Standardized Workup Protocol

This protocol is designed to sequentially remove HF, excess amine, and the amide byproduct.

Step 1: Quenching (HF Removal)[1]

• Cool the reaction mixture to 0°C.

• Slowly add Saturated Aqueous NaHCO

  (approx. 5 mL per mmol of reagent).

  • Note: Vigorous effervescence will occur (

    release).[1]

• Stir for 15–20 minutes to ensure complete neutralization of HF.

Step 2: Amine Removal[1]

• Separate the organic layer.[5]

• Wash the organic layer with 1M HCl (2x).[1]

  • Mechanism:[1][6] This protonates any unreacted diethylamine (

    ), forcing it into the aqueous layer.

  • Note: This step does not remove the amide byproduct.[1]

Step 3: Isolation & Purification

• Wash with Brine (Sat. NaCl).[1][5]

• Dry over Anhydrous

  or .

• Concentrate under reduced pressure.

• Purification (Choose based on product properties):

Method	Applicability	Procedure
Distillation	Volatile products (b.p. < 150°C)	Distill product under vacuum.[1] Residue will be the high-boiling amide (b.p. ~211°C).[1]
Chromatography	Non-volatile / Complex products	Silica gel flash chromatography.[1] Elute with Hexanes/EtOAc gradient.

Technical Data & Visualization

Table 1: Physicochemical Properties of Components

Component	Role	Boiling Point	Solubility (Aq)	Removal Method
Ishikawa's Reagent	Reagent	~165°C (decomposes)	Hydrolyzes	Reacts to form byproducts
Diethylamine	Precursor	55°C	Soluble (Basic)	1M HCl Wash
HF	Byproduct	19.5°C	Soluble (Acidic)	NaHCO Wash
Tetrafluoropropionamide	Major Byproduct	~211°C	Slightly Soluble	Chromatography / Distillation

Pathway Diagram: Hydrolysis & Workup Logic

Caption: Logical flow of hydrolysis byproducts and their specific removal points during the workup process.

References

• Ishikawa, N. , et al. "F-Propene-Dialkylamine Reaction Products as Fluorinating Agents."[1] Bulletin of the Chemical Society of Japan, vol. 52, no. 11, 1979, pp. 3377–3380. Link[1]

• Petrov, V. A. "

  -Fluoroalkyl(alkenyl)amino Reagents (FAR) – Recent Development." Advances in Organic Synthesis, vol. 2, 2006, pp. 269–290. Link

• Loughlin, W. A. , et al. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, vol. 38, 2009, pp. 734-753. (Context on amide stability and removal). Link[1]

• PubChem. "N,N-Diethyl-2,3,3,3-tetrafluoropropionamide (CAS 392-63-2)."[1][4] National Library of Medicine. Link[1]

Sources

• 1. lookchem.com [lookchem.com]
• 2. N,N-Diethyl-2,3,3,3-tetrafluoropropanamide , 95+% , 392-63-2 - CookeChem [cookechem.com]
• 3. N,N-DIETHYL-2,3,3,3-TETRAFLUOROPROPIONAMIDE｜lookchem [lookchem.com]
• 4. N,N-Diethyl-2,3,3,3-tetrafluoropropionamide, 95% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 6. researchgate.net [researchgate.net]

Technical Support Center: A Scientist's Guide to Handling Moisture-Sensitive Fluoroalkyl Amino Reagents in Scale-Up Operations

Welcome to the Technical Support Center. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and field-tested insights required to successfully transition your work with fluoroalkyl amino reagents from the bench to pilot and production scales. These reagents are powerful tools in modern drug development, known for their ability to enhance metabolic stability, binding affinity, and lipophilicity.[1][2][3] However, their utility is matched by their sensitivity to moisture, a challenge that becomes exponentially more critical during scale-up.[4]

This guide is structured as a series of questions you might encounter during your work. We will explore the "why" behind each experimental choice, ensuring your protocols are robust, reproducible, and safe.

Part 1: Foundational Questions & First Principles

Q1: Why are fluoroalkyl amino reagents so acutely sensitive to moisture, and what are the consequences of contamination?

A1: The reactivity of fluoroalkyl amino reagents stems from the powerful electron-withdrawing nature of the fluoroalkyl group (e.g., trifluoromethyl, -CF3). This effect polarizes the molecule, making the sites adjacent to the fluoroalkyl group and the nitrogen atom itself highly susceptible to nucleophilic attack by water.

The consequences of moisture contamination are severe and multifaceted:

• Reagent Decomposition: The primary failure mode is hydrolysis. Water can react with the reagent, leading to the formation of inactive byproducts and hydrofluoric acid (HF) or related acidic species. This not only consumes your expensive reagent but can also introduce reactive species that interfere with the desired reaction.

• Inconsistent Yields: Trace amounts of water can quench reactive intermediates or catalysts, leading to drastic drops in yield and poor reproducibility between batches—a critical issue in drug development.[5]

• Formation of Impurities: Hydrolysis byproducts can react with your starting materials or products, leading to a complex impurity profile that complicates downstream purification efforts.

• Safety Hazards: On a larger scale, the exothermic reaction with water can lead to a rapid increase in temperature and pressure within the reactor. The generation of corrosive HF gas also poses a significant safety risk.[6]

Part 2: Proactive Measures - Setting Up for Success at Scale

Q2: What is the most reliable way to dry solvents for large-scale reactions, and how can I be certain the solvent is dry enough?

A2: While lab-scale reactions might tolerate solvents dried over molecular sieves for a few days, scale-up operations demand more rigorous and verifiable methods. The choice depends on the solvent, the required dryness, and the scale.

Methods for Solvent Drying:

Method	Typical Final H₂O (ppm)	Speed	Recommended Scale	Key Considerations
Activated Molecular Sieves (3Å or 4Å)	10-50 ppm	Slow (48-72h)	Lab to Pilot (<50L)	Sieves must be properly activated under vacuum at high temperature.[7] Inefficient for very wet solvents; best for maintaining dryness. Sieve dust can be an issue.
Distillation from Drying Agent (e.g., CaH₂)	<10 ppm	Moderate	Lab to Pilot (<100L)	Highly effective but requires dedicated equipment.[7] Poses safety risks with reactive agents like sodium. Not easily scalable beyond pilot plants.
Solvent Purification System (SPS)	<10 ppm	Fast (On-demand)	Lab to Production	The safest and most convenient option for large volumes.[8] Pushes solvent through columns of activated alumina and other materials. Requires significant capital investment.

Verification is Non-Negotiable: Visual indicators are insufficient. Quantitative measurement of water content is mandatory.

• Karl Fischer (KF) Titration: This is the industry standard for accurately determining water content in organic solvents.[9][10] For most moisture-sensitive applications, a water content of < 50 ppm is a good target, with < 20 ppm being ideal. Both coulometric (for very low water content) and volumetric methods are used.[9]

• ¹⁹F NMR-Based Aquametry: A highly sensitive method that can be performed in an inert atmosphere, making it suitable for glovebox work.[11][12] It uses a reagent that reacts with water to produce an easily detectable bifluoride ion signal in the ¹⁹F NMR spectrum.[11][12]

Protocol: Sampling for Karl Fischer Titration Under Inert Atmosphere

• Preparation: Oven-dry a sample vial with a septum cap and a gas-tight syringe. Allow them to cool in a desiccator.

• Inerting: Assemble the reaction setup or solvent container under a positive pressure of nitrogen or argon.

• Flushing: Purge the dry syringe with the inert gas from the headspace of your solvent container 5-10 times.[13]

• Sampling: Draw a known volume of the solvent into the syringe. To prevent atmospheric contamination, also draw a small "buffer" of the inert headspace gas into the syringe after the liquid.[14]

• Injection: Immediately inject the solvent into the Karl Fischer titration cell. The instrument will then provide a direct readout of the water content in ppm.

Q3: How should I adapt my inert atmosphere techniques when moving from a 1L flask to a 100L reactor?

A3: The principles are the same, but the execution is different. A balloon of argon is insufficient for a 100L reactor. The significantly larger surface area of the glassware and the extended reaction times common in scale-up increase the risk of atmospheric contamination.[15]

Key Scale-Up Inerting Techniques:

• Purging and Sparging: This involves a continuous, low-pressure flow of inert gas (typically nitrogen due to cost) into the reactor to displace air.[16][17] For liquids, bubbling the gas directly through the solvent (sparging) is highly effective at removing dissolved oxygen and moisture.[16]

• Evacuation and Backfill: This is a more rigorous method for achieving a high-purity inert atmosphere.[16]

  • The sealed reactor is placed under vacuum to remove the bulk of the atmosphere.

  • The vacuum is broken by backfilling with high-purity inert gas.

  • This cycle is repeated 3-5 times to reduce oxygen and moisture to ppm levels.

Part 3: Troubleshooting Common Scale-Up Failures

Q4: My reaction worked perfectly at the 5g scale, but at 500g, I'm seeing significant byproduct formation and low yield. I suspect water. How can I confirm this and what should I do?

A4: This is a classic scale-up challenge.[4] Longer addition times, extended reaction durations, and increased heat transfer demands at larger scales provide more opportunities for moisture to compromise the system.

Troubleshooting Decision Workflow

Confirmation Steps:

• Re-check Your Inputs: Before starting the next batch, take a sample of the exact solvent lot you used and measure the water content via Karl Fischer titration. This provides a definitive answer about your starting conditions.

• Run a Control Reaction: Perform a small-scale (1g) reaction in parallel with your next large-scale run, using the exact same reagents and solvent lots. If the small-scale reaction works while the large one fails, it points towards a problem with the scale-up procedure itself (e.g., a leak in the reactor, insufficient inerting) rather than the raw materials.[5]

• Analyze Byproducts: If possible, isolate and characterize the major byproducts. Often, these will be the hydrolyzed form of your starting reagent or subsequent products, providing strong evidence of water contamination.

Q5: When transferring a liquid fluoroalkyl amino reagent via cannula, the needle keeps clogging. What is causing this?

A5: This is almost certainly caused by hydrolysis at the tip of the needle.[5] As the reagent contacts even trace atmospheric moisture at the needle opening, it rapidly decomposes to form a solid, insoluble byproduct, causing a clog.

Solution: The "Positive Pressure" Transfer

• Establish Pressure Gradient: Ensure the source vessel (reagent bottle) is at a slightly higher positive pressure of inert gas than the destination vessel (the reactor). This can be achieved by adjusting the gas flow to each bubbler.

• Purge the Cannula: Before inserting the cannula into the liquid reagent, place both ends into the headspace of the source and destination vessels, respectively. Allow inert gas to flow through the cannula for several minutes to flush out any air.

• Submerge and Transfer: Submerge the source end of the cannula into the liquid reagent. The positive pressure differential will push the liquid through the cannula into the reactor. This technique ensures that only inert gas, not air, can come into contact with the reagent at the needle tips.

This guide provides a foundational framework for addressing the critical challenge of moisture sensitivity in fluoroalkyl amino reagents during scale-up. By understanding the chemical principles and implementing robust, verifiable procedures, you can ensure the success and safety of your large-scale chemical syntheses.

References

• Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. Organic Letters, 10(20), 4481–4484. Available at: [Link]

• Scribd. (n.d.). Effective Methods for Drying Solvents. Available at: [Link]

• DiMagno, S. G., & Sun, H. (2008). A Method for Detecting Water in Organic Solvents. National Institutes of Health. Available at: [Link]

• Armstrong, D. W., & Berthod, A. (2022). Rapid, Efficient Quantification of Water in Solvents and Solvents in Water Using an Ionic Liquid-based GC Column. LCGC International. Available at: [Link]

• Sciencemadness Wiki. (2023). Drying solvents. Available at: [Link]

• ResearchGate. (2025). Determination of water traces in various organic solvents using Karl Fischer method under FIA conditions. Available at: [Link]

• Kintek Furnace. (n.d.). What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques. Available at: [Link]

• International Journal of Advanced Research in Science, Communication and Technology (IJARSCT). (2022). Determination of Water Content in Organic Solvents using a Novel Rapid Test Kit. Available at: [Link]

• Google Patents. (2026). How to Use Inert Gas to Enhance Reaction Yields.

• Chemistry LibreTexts. (2022). 7.3: Inert Atmospheric Methods. Available at: [Link]

• Burfield, D. R., Lee, K. H., & Smithers, R. H. (1977). Desiccant Efficiency in Solvent Drying. A Reappraisal by Application of a Novel Method for Solvent Water Assay. The Journal of Organic Chemistry, 42(18), 3060-3065. Available at: [Link]

• The Schlenk Line Survival Guide. (n.d.). Drying Solvents. Available at: [Link]

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

• National Institutes of Health. (n.d.). Catalysis for Fluorination and Trifluoromethylation. Available at: [Link]

• AntsLAB. (2025). Vacuum & Inert Atmosphere Technologies: Enabling High-Purity Metal and Materials Processing. Available at: [Link]

• ResearchGate. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box?. Available at: [Link]

• Wikipedia. (n.d.). Trifluoromethylation. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2010). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Available at: [Link]

• ScienceDirect. (n.d.). Challenges of scaling up chemical processes (based on real life experiences). Available at: [Link]

• National Institutes of Health. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Available at: [Link]

• Wipf Group - University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Defluorinative [4 + 1] annulation of perfluoroalkyl N-mesylhydrazones with primary amines provides 5-fluoroalkyl 1,2,3-triazoles. Available at: [Link]

• Fisher Scientific. (2021). Air-Sensitive Chemistry: Practical and Safety Considerations. Available at: [Link]

• Manetco. (2025). Simplifying scale-up with continuous flow chemistry and microfluidics. Available at: [Link]

• American Chemical Society. (2024). Safety considerations for scaling up from lab to pilot plant. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Catalysis for Fluorination and Trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 5. benchchem.com [benchchem.com]
• 6. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. chem.tamu.edu [chem.tamu.edu]
• 12. A Method for Detecting Water in Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Vacuum & Inert Atmosphere Technologies: Enabling High-Purity Metal and Materials Processing - AntsLAB [antslab.in]
• 16. kintekfurnace.com [kintekfurnace.com]
• 17. How to Use Inert Gas to Enhance Reaction Yields [eureka.patsnap.com]

Improving shelf life and storage stability of Ishikawa reagent

A Guide to Improving Shelf Life, Storage Stability, and Experimental Success

Welcome to the Technical Support Center for the Ishikawa Reagent, also known as N,N-Diethyl-(1,1,2,3,3,3-hexafluoropropyl)amine. As a Senior Application Scientist, I've designed this guide to provide researchers, chemists, and drug development professionals with in-depth, practical solutions for handling and using this powerful, yet sensitive, fluorinating agent.

The Ishikawa reagent is renowned for converting alcohols to alkyl fluorides under mild conditions.[1][2] However, its stability is a critical factor for successful and reproducible outcomes. This center addresses the most common challenges users face, from storage and handling to troubleshooting failed reactions.

Frequently Asked Questions (FAQs)

Here are answers to the most common initial questions regarding the Ishikawa reagent.

Q1: What is the primary cause of Ishikawa reagent degradation?

A1: The primary cause of degradation is hydrolysis. The reagent reacts with moisture, leading to the formation of hydrogen fluoride (HF) and other byproducts.[3] This process not only inactivates the reagent but can also compromise your reaction vessel, especially if it's made of glass. Over several months, the liberated HF can react with glass to produce SiF₄, which in turn can form an inactive salt with the reagent, appearing as a precipitate.[3]

Q2: What is the recommended storage temperature and condition?

A2: For optimal shelf life, the Ishikawa reagent should be stored at 2–8 °C in a tightly closed container, protected from moisture.[4] It should be stored in a dry, well-ventilated place away from heat, sparks, and open flames.[5][6]

Q3: What type of container is best for long-term storage?

A3: For long-term storage (several months), inert plastic bottles such as those made of polypropylene or Teflon FEP are recommended.[7] For short-term storage, a dry glass bottle can be used, but plastic is preferred to avoid degradation from HF reacting with silica.[3][7]

Q4: How can I visually assess if my Ishikawa reagent has degraded?

A4: Fresh, high-purity Ishikawa reagent is typically a colorless to light yellow liquid.[7][8] A significant color change to dark yellow or brown suggests decomposition. The presence of a solid precipitate can also indicate the formation of inactive salts due to reaction with moisture and glass containers.[3]

Q5: Is the Ishikawa reagent the same as DAST?

A5: No, they are different reagents, though both are used for deoxofluorination. Diethylaminosulfur trifluoride (DAST) is known to be less thermally stable than the Ishikawa reagent.[9][10] The Ishikawa reagent is often considered a more shelf-stable alternative to DAST.[1]

Troubleshooting Guide: From Storage to Reaction

This section provides a problem-solving approach to common issues encountered during the storage and use of the Ishikawa reagent.

Issue 1: Low or No Yield in Fluorination Reaction

• Possible Cause A: Degraded Reagent

  • Why it Happens: The active fluorinating species has been consumed by reacting with atmospheric moisture during storage or handling. Even trace amounts of water can quench the reagent.[11]

  • Solution:

    • Assess Reagent Quality: Check for discoloration (dark yellow/brown) or precipitates.

    • Perform a Test Reaction: Run a small-scale reaction on a simple, reliable substrate (e.g., 1-octanol) to test the reagent's activity.

    • Purify the Reagent: If the reagent is valuable and only partially decomposed, consider purification by vacuum distillation.

• Possible Cause B: Improper Reaction Conditions

  • Why it Happens: Deoxofluorination reactions are highly sensitive to reaction parameters.

  • Solution:

    • Ensure Anhydrous Conditions: All glassware must be rigorously flame- or oven-dried. Solvents must be anhydrous.[11]

    • Maintain Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (e.g., Argon or Nitrogen) to exclude moisture.[11]

    • Optimize Temperature: Many reactions require low initial temperatures (e.g., 0 °C or -78 °C) followed by slow warming to room temperature to favor substitution over elimination.[11]

Issue 2: Significant Formation of Elimination Byproducts (Alkenes)

• Possible Cause: Substrate Sensitivity or High Temperature

  • Why it Happens: Secondary and tertiary alcohols are particularly prone to elimination side reactions, which compete with the desired SN2 substitution. This is exacerbated at higher temperatures.[1]

  • Solution:

    • Lower the Reaction Temperature: Start the reaction at -78 °C and allow it to warm very slowly. Maintaining a lower temperature profile can significantly favor the substitution pathway.[11]

    • Solvent Choice: While dichloromethane (DCM) is common, consider less polar solvents for substrates that are highly susceptible to elimination.[11]

Issue 3: Precipitate Formation in the Reagent Bottle

• Possible Cause: Reaction with Glass and Moisture

  • Why it Happens: Over time, the reagent slowly releases HF, which reacts with the silica in glass bottles to form silicon tetrafluoride (SiF₄). The SiF₄ then abstracts a fluoride ion from the Ishikawa reagent, forming a stable, inactive pentafluorosilicate salt, [Et₂N=CF‐CHF‐CF₃][SiF₅], which precipitates out.[3]

  • Solution:

    • Transfer to Plastic: Immediately transfer the remaining liquid to a clean, dry Teflon or polypropylene bottle.

    • Filter if Necessary: If using the reagent is unavoidable, you may be able to carefully cannulate or filter the liquid away from the solid precipitate under inert atmosphere, though its purity will be questionable.

    • Prevention: Always prioritize storage in inert plastic containers.[7]

Best Practices and Protocols

Adhering to strict protocols for handling, storage, and purification is the most effective way to extend the shelf life and ensure the stability of your Ishikawa reagent.

Data Presentation: Storage Condition Guidelines

Parameter	Recommended Condition	Rationale
Temperature	2–8 °C (Refrigerator)[4][8]	Slows the rate of thermal decomposition and side reactions.
Atmosphere	Dry Argon or Nitrogen	Prevents hydrolysis by excluding atmospheric moisture.[5]
Container	Tightly sealed Teflon FEP or Polypropylene bottle[7]	Inert material prevents reaction with the container (e.g., HF with glass).
Handling	Under a chemical fume hood; use only non-sparking tools[5][12]	Protects user from corrosive and flammable vapors and prevents ignition.

Experimental Protocol: Purification by Vacuum Distillation

This protocol should only be performed by personnel experienced with handling air- and moisture-sensitive reagents and vacuum distillation techniques.

Objective: To purify a partially decomposed Ishikawa reagent by separating it from non-volatile impurities and decomposition products.

Materials:

• Crude/decomposed Ishikawa reagent

• Flame-dried distillation apparatus with a short-path distillation head

• Vacuum pump with a cold trap

• Inert gas line (Argon or Nitrogen)

• Receiving flask(s), flame-dried and cooled under inert gas

Procedure:

• Setup: Assemble the distillation apparatus while it is hot from the oven and immediately place it under a positive pressure of dry inert gas.

• Transfer: Transfer the crude Ishikawa reagent to the distillation flask via cannula under a positive pressure of inert gas. Add a new, dry magnetic stir bar.

• Distillation:

  • Slowly apply vacuum. Be prepared for initial outgassing.

  • Gently heat the distillation flask using a heating mantle.

  • Collect the fraction boiling at approximately 46–47 °C at 10 mmHg. The literature boiling point is 30-32 °C at 3 mmHg.[7][8]

• Storage: Immediately transfer the distilled, colorless product to a pre-weighed, dry Teflon or polypropylene bottle under an inert atmosphere. Seal the bottle tightly and store at 2–8 °C.

Visualization of Key Processes

Decision Workflow for Reagent Use

This diagram outlines the logical steps to determine if your Ishikawa reagent is suitable for use.

Caption: Decision tree for assessing Ishikawa reagent quality.

Degradation Pathway in Glass

This diagram illustrates how the Ishikawa reagent degrades when stored improperly in glass containers.

Caption: Hydrolytic degradation pathway in glass storage.

References

• Middleton, W. J., & Bingham, E. M. (n.d.). Diethylaminosulfur trifluoride. Organic Syntheses Procedure. Retrieved from [Link]

• Ishikawa reagent - Wikipedia. (n.d.). Retrieved from [Link]

• Diethylaminosulfur Trifluoride (DAST) ((C2H5)2NSF3), 25 grams - CP Lab Safety. (n.d.). Retrieved from [Link]

• Keßler, M., Neumann, B., Stammler, H., & Hoge, B. (2021). Ishikawa's Reagent – a Valuable Source for Fluoroorganic Iminium Salts. Zeitschrift für anorganische und allgemeine Chemie, 647(4), 225–230. Retrieved from [Link]

• Ishikawa's Reagent [Fluorinating Reagent] >92.0%(T) 100g. (n.d.). Retrieved from [Link]

• Nielsen, M. K., Ahneman, D. T., Riera, O., & Doyle, A. G. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. The Doyle Group. Retrieved from [Link]

• Ishikawa's reagent - Wordpress. (2026, February 6). Retrieved from [Link]

• Nielsen, M. K., Ahneman, D. T., Riera, O., & Doyle, A. G. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society, 140(18), 5004–5008. Retrieved from [Link]

• Keßler, M., Neumann, B., Stammler, H., & Hoge, B. (2020). Ishikawa's Reagent – a Valuable Source for Fluoroorganic Iminium Salts. Zeitschrift für anorganische und allgemeine Chemie, 646, 1-7. Retrieved from [Link]

Sources

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• 2. Ishikawa’s reagent - Wordpress [reagents.acsgcipr.org]
• 3. researchgate.net [researchgate.net]
• 4. chemicalbook.com [chemicalbook.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. rvrlabs.com [rvrlabs.com]
• 9. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Characterization of Alkyl Fluorides Synthesized via Pyridinium Poly(hydrogen fluoride) (PPDA)

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules is a cornerstone of modern drug development, significantly influencing properties like metabolic stability, bioavailability, and binding affinity.[1][2] It is estimated that over 20% of all pharmaceutical compounds contain fluorine.[3][4] Among the various methods for synthesizing alkyl fluorides, the use of pyridinium poly(hydrogen fluoride) (PPDA), also known as Olah's reagent, offers a convenient and effective pathway.[5][6] This guide provides an in-depth comparison of the spectroscopic characteristics of alkyl fluorides synthesized using PPDA against those produced by other common fluorinating agents. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to provide a comprehensive analytical framework.

The Role of PPDA in Alkyl Fluoride Synthesis

PPDA, a complex of pyridine and hydrogen fluoride, serves as a stabilized and less volatile source of hydrogen fluoride, making it a more manageable reagent for various fluorination reactions.[5][6] It is particularly effective in converting alcohols to alkyl fluorides and can also be used in halofluorination, nitrofluorination, and hydrofluorination of olefins.[5][6] The reaction mechanism for the conversion of alcohols typically involves protonation of the hydroxyl group, followed by nucleophilic attack of the fluoride ion.

Spectroscopic Fingerprints: A Comparative Analysis

The structural elucidation of newly synthesized alkyl fluorides relies heavily on a suite of spectroscopic techniques. The choice of synthetic method can subtly influence the purity and isomeric distribution of the product, which is reflected in the resulting spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard

NMR spectroscopy is arguably the most powerful tool for characterizing organofluorine compounds.[3] The unique properties of the ¹⁹F nucleus—a spin of 1/2, 100% natural abundance, and high gyromagnetic ratio—make ¹⁹F NMR a highly sensitive and informative technique.[3][7][8]

The chemical shift in ¹⁹F NMR is highly sensitive to the local electronic environment, resulting in a wide chemical shift range of approximately 800 ppm.[7] For organofluorine compounds, this range is typically from -50 to -220 ppm.[7]

• PPDA-Synthesized Alkyl Fluorides: Alkyl fluorides synthesized from alcohols using PPDA generally exhibit clean ¹⁹F NMR spectra with characteristic chemical shifts. For a typical secondary alkyl fluoride, the ¹⁹F resonance will appear in the range of -170 to -200 ppm.

• Comparison with Other Reagents:

  • Deoxo-Fluor® and DAST: These reagents are also used to convert alcohols to alkyl fluorides.[9] The ¹⁹F NMR spectra of the products are generally indistinguishable from those obtained with PPDA, assuming a clean conversion. However, side products from elimination reactions can sometimes be observed.

  • Selectfluor®: This electrophilic fluorinating agent is often used in the fluorination of carbanions or in radical reactions.[10][11] The resulting alkyl fluorides will show similar ¹⁹F chemical shifts to those from nucleophilic fluorination methods, but the byproducts and regioselectivity of the reaction will differ, which can be discerned from the spectra of the crude reaction mixture.

Table 1: Comparison of Typical ¹⁹F NMR Chemical Shifts for a Secondary Alkyl Fluoride

Fluorinating Reagent	Substrate	Product Structure	Typical ¹⁹F Chemical Shift (ppm)
PPDA	Secondary Alcohol	R₂CH-F	-170 to -200
Deoxo-Fluor®	Secondary Alcohol	R₂CH-F	-170 to -200
Selectfluor®	Alkyl Carboxylic Acid	R-F	-200 to -230 (for primary)

Note: Chemical shifts are approximate and can vary with solvent and molecular structure.

The presence of a fluorine atom significantly influences the ¹H and ¹³C NMR spectra due to through-bond coupling (J-coupling).

• ¹H NMR: Protons on the carbon bearing the fluorine atom (α-protons) will appear as a doublet of multiplets due to a large geminal coupling constant (²JHF) of approximately 45-50 Hz.[7] Protons on the adjacent carbon (β-protons) will show a smaller vicinal coupling (³JHF) of around 20-30 Hz.

• ¹³C NMR: The carbon directly bonded to fluorine will exhibit a large one-bond coupling constant (¹JCF) in the range of 150-250 Hz, appearing as a doublet in the proton-decoupled spectrum. Carbons two and three bonds away will show smaller couplings (²JCF and ³JCF).

The coupling patterns observed in ¹H and ¹³C NMR are generally independent of the fluorinating agent used for the synthesis of a specific alkyl fluoride. However, the presence of impurities or byproducts from different reaction pathways (e.g., elimination products with DAST) will be evident in the spectra.

Experimental Workflow: From Synthesis to Characterization

The following diagram illustrates a typical workflow for the synthesis of an alkyl fluoride using PPDA and its subsequent spectroscopic characterization.

Sources

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A Senior Application Scientist's Comparative Guide to Hexafluoropropene Diethylamine (HFPO-DEA) in Pharmaceutical Intermediate Synthesis

Abstract: The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, profoundly enhancing pharmacokinetic and pharmacodynamic profiles.[1][2] The gem-difluoromethylene group (CF2), in particular, serves as a crucial bioisostere for carbonyl groups or ether linkages, improving metabolic stability and modulating physicochemical properties.[3] This guide presents an in-depth, comparative analysis of N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine (HFPO-DEA), also known as the Ishikawa Reagent, a key nucleophilic fluorinating agent for the synthesis of gem-difluoro compounds. Through a detailed case study, we will compare its performance against an alternative deoxyfluorination reagent, providing researchers, scientists, and drug development professionals with the technical insights and field-proven data necessary to make informed decisions in their synthetic strategies.

The Critical Role of Fluorination in Drug Discovery

The introduction of fluorine into bioactive molecules can dramatically alter properties such as lipophilicity, metabolic stability, and binding affinity.[1][4] The gem-difluoroalkyl motif is particularly valuable, offering a stable alternative to otherwise labile functional groups.[3] The development of safe and efficient methods for introducing this moiety is a significant challenge in organic synthesis.[2] This has led to the development of various fluorinating agents, each with a unique reactivity profile, substrate scope, and set of handling requirements.[4][5]

Reagent in Focus: Hexafluoropropene Diethylamine (HFPO-DEA)

HFPO-DEA is the adduct formed from the reaction of hexafluoropropene and diethylamine. It is a widely used nucleophilic fluorinating agent, particularly for the conversion of aldehydes and ketones to their corresponding gem-difluorides.[6]

Mechanism of Action: The efficacy of HFPO-DEA stems from its ability to act as a fluoride donor under relatively mild conditions. The reaction with a carbonyl compound is believed to proceed through the formation of a hemiacetal-like intermediate, which then undergoes subsequent elimination steps facilitated by the amine to yield the gem-difluoro compound. This process avoids the harsh conditions required by some other fluorinating agents.

Safety & Handling: HFPO-DEA is a corrosive and toxic substance that requires careful handling in a well-ventilated fume hood.[7][8] Personal protective equipment, including gloves and eye protection, is mandatory.[7][8] It is also moisture-sensitive and should be stored under an inert atmosphere.[8]

Comparative Case Study: Synthesis of a Gem-Difluorinated Pharmaceutical Intermediate

To provide a practical comparison, we will examine the synthesis of a key pharmaceutical intermediate featuring a gem-difluoromethylene group, starting from its corresponding ketone precursor. We will compare the performance of HFPO-DEA with a widely used alternative, Diethylaminosulfur Trifluoride (DAST).

Target Reaction:

Protocol 1: Synthesis using Hexafluoropropene Diethylamine (HFPO-DEA)

This protocol outlines a typical procedure for the gem-difluorination of a ketone using HFPO-DEA.

Experimental Workflow:

Caption: Workflow for gem-difluorination using HFPO-DEA.

Step-by-Step Methodology:

• To a flame-dried, nitrogen-purged round-bottom flask, add the ketone precursor (1.0 equivalent) and anhydrous toluene (5 mL per mmol of ketone).

• Cool the stirred solution to 0 °C using an ice bath.

• Slowly add N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine (HFPO-DEA) (2.5 equivalents) to the reaction mixture via syringe.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired gem-difluoro intermediate.

Protocol 2: Synthesis using Diethylaminosulfur Trifluoride (DAST)

DAST is another common reagent for deoxyfluorination, known for its effectiveness but also for its thermal instability.

Experimental Workflow:

Caption: Workflow for gem-difluorination using DAST.

Step-by-Step Methodology:

• To a flame-dried, nitrogen-purged round-bottom flask, add the ketone precursor (1.0 equivalent) and anhydrous dichloromethane (5 mL per mmol of ketone).

• Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Slowly add diethylaminosulfur trifluoride (DAST) (1.5 equivalents) to the reaction mixture via syringe.

• Maintain the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for 4-8 hours, monitoring by TLC or LC-MS.

• Cool the reaction back to -78 °C and carefully quench by the slow addition of saturated aqueous sodium bicarbonate solution.

• Allow the mixture to warm to room temperature, transfer to a separatory funnel, and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Head-to-Head Performance Comparison

The choice of reagent often depends on a trade-off between reactivity, safety, and cost. Below is a summary of typical performance data for the two methods.

Parameter	HFPO-DEA	DAST	Rationale & Causality
Typical Yield	65-85%	70-90%	DAST is often more reactive, potentially leading to higher yields with less reactive substrates.
Reaction Time	12-24 hours	4-8 hours	The higher reactivity of DAST generally results in shorter reaction times.
Reaction Temp.	0 °C to RT	-78 °C to RT	HFPO-DEA's milder reaction conditions can be advantageous for sensitive substrates, avoiding decomposition.
Safety Profile	Corrosive, toxic	Thermally unstable, can decompose explosively above 90°C. Corrosive, toxic.	DAST's thermal instability is a significant safety concern, requiring strict temperature control. HFPO-DEA is generally considered safer from a thermal hazard perspective.
Substrate Scope	Good for aldehydes & ketones.	Broad; effective for alcohols, aldehydes, and ketones.	DAST's broader applicability makes it a more versatile deoxyfluorinating agent.
Byproducts	Diethylaminotetrafluoropropionamide	Thionyl fluoride, HF	Work-up for both reactions must be performed carefully to neutralize acidic and corrosive byproducts.

Mechanistic Insights & Rationale for Reagent Choice

The decision between HFPO-DEA and DAST is context-dependent.

Caption: Decision logic for choosing a fluorinating agent.

• Choose HFPO-DEA when:

  • The substrate is sensitive to strongly acidic conditions or requires milder temperatures.

  • The reaction is being performed on a larger scale where the thermal stability of DAST poses an unacceptable risk.

  • The lab is not equipped for rigorous low-temperature reactions over extended periods.

• Choose DAST when:

  • A higher reactivity is needed for a less reactive ketone.

  • Shorter reaction times are a priority.

  • The protocol is performed on a smaller, laboratory scale where temperature can be meticulously controlled.

Conclusion and Future Outlook

Both HFPO-DEA and DAST are effective reagents for the synthesis of gem-difluorinated pharmaceutical intermediates. HFPO-DEA offers a valuable safety advantage due to its thermal stability and milder reaction conditions, making it a more suitable choice for scale-up operations and for use with sensitive substrates. While DAST may offer higher reactivity and shorter reaction times, its use necessitates stringent safety protocols to mitigate the risks associated with its thermal instability.

The continued development of new fluorination methods remains a high priority in medicinal chemistry.[2] Future research will likely focus on developing even safer, more selective, and more environmentally benign fluorinating agents, further expanding the toolbox for drug discovery professionals.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Hexafluoropropene Diethylamine

In the landscape of modern drug discovery and development, the innovative use of complex reagents is paramount. Hexafluoropropene Diethylamine, also known as Ishikawa's Reagent, is a valuable nucleophilic fluorinating agent.[1] However, its utility is matched by its hazardous properties, necessitating a rigorous and scientifically-grounded approach to personal protection. This guide provides an in-depth, procedural framework for the safe handling of Hexafluoropropene Diethylamine, moving beyond mere compliance to foster a culture of intrinsic safety and experimental integrity.

Foundational Safety: Hazard Analysis and Engineering Controls

Before any personal protective equipment (PPE) is selected, a thorough understanding of the chemical's hazard profile is essential. Hexafluoropropene Diethylamine is classified as a flammable liquid and is harmful if it comes into contact with skin or is swallowed.[2][3][4] It causes severe skin burns and eye damage and may cause respiratory irritation.[3][4] Therefore, the primary directive is to minimize exposure through robust engineering controls.

Primary Engineering Controls:

• Certified Chemical Fume Hood: All manipulations of Hexafluoropropene Diethylamine must be conducted within a certified chemical fume hood to control flammable and harmful vapors.[5]

• Emergency Infrastructure: The immediate availability of an emergency eye wash station and safety shower is non-negotiable in any laboratory where this reagent is handled.[2][6]

• Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of fugitive emissions.[6][7]

The logic is straightforward: PPE is the last line of defense. By first engineering safety into the environment, we create a system that is inherently less reliant on perfect human adherence to protocol, thereby enhancing the overall trustworthiness of our safety measures.

The Core Protocol: A Multi-Layered PPE Strategy

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic risk-based assessment. The following table outlines the recommended PPE for handling Hexafluoropropene Diethylamine, with justifications rooted in its chemical properties.

PPE Category	Item	Specifications & Rationale
Eye & Face Protection	Chemical Safety Goggles & Full-Face Shield	Rationale: The reagent can cause severe eye damage.[2][3] Goggles provide a seal against splashes and vapors. A full-face shield is required when handling larger quantities (>50 mL) or during procedures with a higher risk of splashing to protect the entire face.
Hand Protection	Double-Gloving: Nitrile (Inner), Neoprene or Butyl Rubber (Outer)	Rationale: Given the severe skin burns this chemical can cause, a single layer of gloves is insufficient.[2][3] Double-gloving provides enhanced protection. While specific breakthrough time data for Hexafluoropropene Diethylamine is not readily available, neoprene and butyl rubber generally offer good resistance to a range of organic and corrosive chemicals.[8][9][10] Always inspect gloves for any signs of degradation before and during use.[10]
Body Protection	Flame-Resistant, Chemical-Resistant Lab Coat or Apron	Rationale: Protects against accidental splashes and is a critical barrier for personal clothing. Flame-resistant material is specified due to the flammability of the reagent.[2][4] For larger scale operations, a chemical-resistant suit may be necessary.[3]
Respiratory Protection	NIOSH-approved Respirator with Organic Vapor Cartridges	Rationale: Required if there is a potential for inhalation exposure, such as during a spill or if engineering controls are not sufficient.[5][11] The choice of cartridge should be based on a formal risk assessment.
Foot Protection	Closed-toe, Chemical-Resistant Shoes	Rationale: Standard laboratory practice to protect feet from spills.[11]

Procedural Integrity: Donning, Doffing, and Disposal Workflows

The effectiveness of PPE is critically dependent on its correct use. The following workflows, presented as diagrams, provide a systematic approach to PPE management.

3.1. PPE Selection and Donning Workflow

This workflow ensures a conscious, step-by-step process for preparing for an experiment involving Hexafluoropropene Diethylamine.

Caption: PPE Selection and Donning Workflow.

3.2. Decontamination and Doffing Procedure

A common source of exposure occurs during the removal of contaminated PPE. This sequence is designed to minimize that risk.

Caption: Decontamination and Doffing Workflow.

Contingency Planning: Emergency and Disposal Protocols

Emergency Procedures in Case of Exposure:

• Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[2] Seek immediate medical attention.[2][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[2] Remove contact lenses if present and easy to do.[12] Seek immediate medical attention.[2]

• Inhalation: Move the individual to fresh air and keep them comfortable for breathing.[6][12] If breathing is difficult or has stopped, administer artificial respiration.[2][6] Seek immediate medical attention.[6][12]

• Ingestion: Rinse the mouth with water.[2] Do NOT induce vomiting.[2][6] Seek immediate medical attention.[2]

Disposal Plan: All disposable PPE (gloves, etc.) contaminated with Hexafluoropropene Diethylamine must be considered hazardous waste.

• Place all contaminated items in a designated, sealed, and clearly labeled hazardous waste container.[5]

• The container should specify "Hazardous Waste" and list Hexafluoropropene Diethylamine as a contaminant.

• Store the waste container in a cool, dry, and well-ventilated area, away from ignition sources and incompatible materials.[5]

• Arrange for disposal through a certified hazardous waste management company, adhering to all local, regional, and national regulations.[5][13][14] Do not dispose of this material down the drain.[2][5]

By adhering to these detailed protocols, researchers can confidently and safely utilize Hexafluoropropene Diethylamine, ensuring both personal safety and the integrity of their scientific pursuits.

References

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• 3M. (2018). SAFETY DATA SHEET: Hexafluoropropylene.
• BASF. (2025). Safety data sheet.
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• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment.
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• Santa Cruz Biotechnology, Inc. (2026). Hexafluoropropene diethylamine.
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• Airgas. (2015). SAFETY DATA SHEET: Halocarbon R1216 (Hexafluoropropene).
• BenchChem. (2025). Navigating the Disposal of Hexafluoropropene Trimer: A Guide for Laboratory Professionals.

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